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  • Product: 1-Naphthalenol, 5-amino-, hydrochloride
  • CAS: 63134-21-4

Core Science & Biosynthesis

Foundational

Chemical and physical properties of 1-Naphthalenol, 5-amino-, hydrochloride

An In-depth Technical Guide to 1-Naphthalenol, 5-amino-, hydrochloride For Researchers, Scientists, and Drug Development Professionals Introduction 1-Naphthalenol, 5-amino-, hydrochloride, also known as 5-amino-1-naphtho...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to 1-Naphthalenol, 5-amino-, hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Naphthalenol, 5-amino-, hydrochloride, also known as 5-amino-1-naphthol hydrochloride, is a bifunctional aromatic organic compound featuring both a hydroxyl and an amino group substituted on a naphthalene core. This unique structural arrangement imparts a versatile reactivity profile, establishing it as a valuable intermediate in a multitude of synthetic applications. Its primary significance lies in the fine chemical and pharmaceutical industries, where it serves as a foundational building block for the synthesis of complex molecules, most notably azo dyes and various pharmaceutical agents.[1][2] The hydrochloride salt form enhances its stability and solubility in aqueous media, facilitating its use in various reaction conditions.

This guide provides a comprehensive technical overview of the chemical and physical properties, synthesis, reactivity, analytical methods, and applications of 1-Naphthalenol, 5-amino-, hydrochloride, designed to support professionals in research and drug development.

Chemical Identity and Nomenclature

Correctly identifying this compound is crucial, as several isomers exist. It is important to distinguish it from its isomer, 4-amino-1-naphthol.

IdentifierValue
Systematic IUPAC Name 5-aminonaphthalen-1-ol;hydrochloride
Common Names 5-Amino-1-naphthol hydrochloride, 1-Amino-5-naphthol hydrochloride
CAS Number 63134-21-4[3][4]
EC Number 666-001-9[3]
Molecular Formula C₁₀H₁₀ClNO[5]
Molecular Weight 195.65 g/mol [5][6]
Parent Compound (Free Base) 5-Amino-1-naphthol
Parent CAS Number 83-55-6[5][7]
Parent Molecular Formula C₁₀H₉NO[8]
Parent Molecular Weight 159.18 g/mol [7][9][10]

Physicochemical Properties

The properties of 1-Naphthalenol, 5-amino-, hydrochloride are largely influenced by the characteristics of its parent compound, 5-amino-1-naphthol. The hydrochloride salt exhibits increased water solubility compared to the free base.

Table of Physicochemical Properties (for 5-Amino-1-naphthol, Free Base)

PropertyValueSource(s)
Appearance White to light yellow or pale purple to brown-purple crystalline powder[11]
Melting Point ~190-192 °C (decomposes)[11][12]
Boiling Point 378.3 °C at 760 mmHg[5][11]
Solubility Sparingly soluble in water; Soluble in ethanol, acetone, DMSO, chloroform, dichloromethane, ethyl acetate.[11][13] The hydrochloride salt is more soluble in water.[14][15]
pKa 3.97 (at 25 °C)[11]
Flash Point 182.6 °C[5]
Vapor Pressure 2.92E-06 mmHg at 25°C[5][11]

The presence of both an acidic hydroxyl group and a basic amino group makes the molecule amphoteric. The hydrochloride salt form ensures that the amino group is protonated, which can be advantageous for certain synthetic strategies by protecting it from unwanted side reactions.

Synthesis and Reactivity

Synthesis

The industrial synthesis of 5-amino-1-naphthol typically involves the alkaline fusion of 1-aminonaphthalene-5-sulfonic acid. This process leverages a nucleophilic aromatic substitution reaction where the sulfonate group is displaced by a hydroxyl group under harsh conditions.

General Synthetic Pathway:

  • Sulfonate Fusion: 1-Aminonaphthalene-5-sulfonic acid is added to molten sodium hydroxide at high temperatures (200-250°C).[11][12] The elevated temperature is necessary to overcome the high activation energy of cleaving the stable carbon-sulfur bond.

  • Workup and Precipitation: The reaction mixture is then cooled, diluted with water, and carefully neutralized with a strong acid, such as hydrochloric acid. This neutralization protonates the resulting naphthoxide ion and causes the 5-amino-1-naphthol product to precipitate out of the solution.[11][12]

  • Hydrochloride Formation: To obtain the hydrochloride salt, the isolated free base can be redissolved in an appropriate solvent and treated with hydrochloric acid, or the precipitation from the reaction workup can be performed with an excess of HCl.

Diagram: Synthesis Workflow

G cluster_0 Step 1: Alkaline Fusion cluster_1 Step 2: Workup & Neutralization cluster_2 Step 3: Isolation A 1-Aminonaphthalene-5-sulfonic acid C Fusion Reaction Vessel A->C B Molten Sodium Hydroxide (200-250°C) B->C D Reaction Product Mixture C->D High-temperature nucleophilic substitution E Dilution with Water D->E F Neutralization with HCl E->F G Precipitation of 5-Amino-1-naphthol F->G H Filtration & Washing G->H Collection of solid I Drying H->I J Final Product: 1-Naphthalenol, 5-amino-, hydrochloride I->J

Caption: Workflow for the synthesis of 1-Naphthalenol, 5-amino-, hydrochloride.

Chemical Reactivity

The reactivity of 1-Naphthalenol, 5-amino-, hydrochloride is dictated by its three key features: the naphthalene ring system, the amino group, and the hydroxyl group.

  • Azo Coupling: This is one of its most significant reactions. The electron-rich naphthalene ring, activated by both the amino and hydroxyl groups, readily undergoes electrophilic substitution. It can act as a coupling component, reacting with diazonium salts to form intensely colored azo dyes.[1][11][12] The position of coupling (ortho or para to the activating groups) can be controlled by the reaction pH.[11][12]

  • N-Acylation/Alkylation: The primary amino group can be readily acylated or alkylated using standard methodologies to introduce various functional groups, a common strategy in the synthesis of pharmaceutical derivatives.

  • O-Alkylation/Esterification: The phenolic hydroxyl group can be converted into ethers or esters, further expanding the range of possible derivatives.

  • Oxidation: Aminonaphthols are susceptible to oxidation, which can lead to discoloration.[14][15] Therefore, reactions and storage should be conducted with care, often under an inert atmosphere or in the presence of a reducing agent to prevent degradation.

Diagram: Key Reactivity Pathways

G cluster_reactions Synthetic Transformations main 1-Naphthalenol, 5-amino- azo Azo Dye main->azo Azo Coupling (R-N₂⁺Cl⁻) n_acyl N-Acyl Derivative main->n_acyl N-Acylation (Acyl Halide/Anhydride) o_alkyl O-Alkyl Derivative (Ether) main->o_alkyl O-Alkylation (Alkyl Halide, Base)

Caption: Primary reaction pathways for 1-Naphthalenol, 5-amino-.

Applications in Research and Drug Development

The versatile reactivity of this compound makes it a valuable intermediate.

  • Dye Industry: It is a key precursor for a range of azo and sulfur dyes used in textiles.[11][12] Its ability to form stable, colored compounds upon reaction with diazonium salts is the cornerstone of this application.[1][11]

  • Pharmaceutical Synthesis: The aminonaphthol scaffold is present in various biologically active molecules. This compound serves as a starting material or intermediate for synthesizing new chemical entities. It has been used in the preparation of antagonists for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, which is a target for pain relief medications.[1] It is also a reagent in the preparation of metabolites of commercial drugs, such as 5-hydroxy duloxetine, for use in metabolic studies.[1]

  • Analytical Chemistry: In some contexts, aminonaphthols can serve as reagents for the colorimetric detection of certain metal ions due to their ability to form stable, colored complexes.[1][2]

Spectroscopic and Analytical Characterization

Confirming the identity and purity of 1-Naphthalenol, 5-amino-, hydrochloride is essential. A combination of spectroscopic and chromatographic methods is typically employed.

  • Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the O-H stretch of the hydroxyl group, N-H stretches of the ammonium group (R-NH₃⁺), aromatic C-H stretches, and C=C stretches from the naphthalene ring.[7][11]

  • UV-Visible (UV-Vis) Spectroscopy: The extended π-system of the naphthalene ring results in strong UV absorption. The spectrum is useful for quantitative analysis and for monitoring reactions.[16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the molecular structure, confirming the substitution pattern on the naphthalene ring.

  • Mass Spectrometry (MS): Provides the molecular weight of the free base (159.18 g/mol ) and fragmentation patterns that can be used to confirm the structure.[11][16]

Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is the method of choice for assessing the purity of 1-Naphthalenol, 5-amino-, hydrochloride and for quantifying it in reaction mixtures or final products.

Protocol: Purity Analysis by Reverse-Phase HPLC

This protocol is a general guideline and must be optimized and validated for specific applications.

  • System Preparation:

    • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

    • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

    • Mobile Phase B: 0.1% TFA in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Detector: UV detector set to an appropriate wavelength (determined by UV-Vis scan, e.g., 254 nm or λₘₐₓ).

    • Column Temperature: 30 °C.

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 1-Naphthalenol, 5-amino-, hydrochloride.

    • Dissolve in a suitable diluent (e.g., a 50:50 mixture of Mobile Phase A and B) to a final concentration of 0.1 mg/mL.

    • Filter the sample through a 0.45 µm syringe filter before injection.

  • Chromatographic Run:

    • Inject 10 µL of the prepared sample.

    • Run a gradient elution program, for example:

      • 0-2 min: 5% B

      • 2-15 min: 5% to 95% B

      • 15-17 min: 95% B

      • 17.1-20 min: 5% B (re-equilibration)

    • The retention time and peak area are used to determine purity. The area percent method can be used to estimate the percentage of impurities.

Diagram: HPLC Analysis Workflow

G A Sample Weighing (~10 mg) B Dissolution in Diluent (0.1 mg/mL) A->B C Syringe Filtration (0.45 µm) B->C D Injection into HPLC System (10 µL) C->D E Separation on C18 Column D->E F UV Detection E->F G Data Analysis (Purity Assessment) F->G

Caption: General workflow for purity analysis by HPLC.

Safety and Handling

1-Naphthalenol, 5-amino-, hydrochloride is classified as a hazardous substance.[3][17] Adherence to safety protocols is mandatory.

  • GHS Hazard Classification:

    • Skin Irritation (Category 2): Causes skin irritation.[3][11]

    • Serious Eye Irritation (Category 2): Causes serious eye irritation.[3][11]

    • Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory irritation.[3][11][18]

  • Precautionary Measures:

    • Engineering Controls: Use only outdoors or in a well-ventilated area, such as a fume hood.[11][18]

    • Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye/face protection (safety glasses or goggles).[11][18]

    • Handling: Avoid breathing dust.[11][18] Wash hands and any exposed skin thoroughly after handling. Avoid dust formation.[17]

    • Storage: Store in a well-ventilated place. Keep container tightly closed.[18] Store locked up.[18] Must be kept dry during storage to avoid oxidation and discoloration.[14][15]

  • First Aid:

    • If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.

    • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

    • If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[11]

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  • ORGANOTIN COMPOUNDS (as Sn) Method No. 5504 - NIOSH Manual of Analytical Methods (NMAM), Fifth Edition. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHTimMOBcArSU6JKAiP071jdQOJYJ28O287zJboUu4Kueg4syGhRsimMVSYrysD3-vKKjVf5WQBBd_maf4HSS14VI4PHTWpm1htVj-TFFLNuRrMvtk_WaioUbMmxtdkZnecoITl-xykDxdvAeqQhY1j]

Sources

Exploratory

Structural and Physicochemical Profiling of 1-Naphthalenol, 5-amino-, hydrochloride

Executive Summary 1-Naphthalenol, 5-amino-, hydrochloride (widely known as 5-amino-1-naphthol hydrochloride) is a critical bifunctional aromatic compound utilized extensively as a pharmaceutical intermediate, a precursor...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-Naphthalenol, 5-amino-, hydrochloride (widely known as 5-amino-1-naphthol hydrochloride) is a critical bifunctional aromatic compound utilized extensively as a pharmaceutical intermediate, a precursor in advanced materials, and a building block in dye synthesis. While the parent free base exhibits limited aqueous solubility and a high susceptibility to oxidative degradation, the formulation of its hydrochloride salt fundamentally alters its intermolecular network, significantly enhancing its physicochemical stability and bioavailability.

This technical guide provides an authoritative analysis of the compound's molecular weight, crystallographic properties, and the self-validating experimental protocols required for its structural characterization.

Physicochemical Properties and Molecular Weight

The transition from the free base (5-amino-1-naphthol) to the hydrochloride salt involves the protonation of the primary amine group. This simple acid-base reaction fundamentally alters the compound's molecular weight and macroscopic properties. The molecular weight increases by exactly 36.46 g/mol (the mass of one HCl equivalent), confirming a 1:1 stoichiometric salt formation.

Causality Insight: Protonating the amine shifts electron density away from the naphthyl ring. This increases the oxidation potential of the molecule, thereby protecting the electron-rich aminophenol-like core from rapid atmospheric degradation and improving its shelf-life for drug development applications.

Table 1: Comparative Physicochemical Data
PropertyFree Base (5-Amino-1-naphthol)Hydrochloride Salt
CAS Number [1][2]
Chemical Formula C₁₀H₉NO[1]C₁₀H₁₀ClNO
Molecular Weight 159.18 g/mol [1]195.65 g/mol
Physical State Solid (prone to oxidation)Crystalline Solid (stable)
Primary Intermolecular Forces N-H···O-H Hydrogen Bonds[3]Ionic (N⁺-H···Cl⁻), O-H···Cl⁻

Crystallography and Solid-State Chemistry

To understand the solid-state behavior of the hydrochloride salt, we must first examine the crystallographic baseline of the parent free base.

The Free Base Lattice (Baseline)

According to, 5-amino-1-naphthol crystallizes in the orthorhombic space group P2₁2₁2₁[3]. The amino nitrogen atom exhibits sp³ hybridization, with both attached hydrogen atoms located on the same side of the aromatic ring[3]. The lattice is defined by a robust 2D polymeric structure driven by chains of intermolecular N-H···O-H interactions, where the amino and hydroxy groups act as both single donors and single acceptors[3]. Within these layers, molecules are arranged into slipped stacks via π–π stacking interactions with an interplanar distance of 3.450 Å[3].

Lattice Disruption via Hydrochloride Formation

When HCl is introduced, the 2D polymeric hydrogen-bonded network of the free base is deliberately disrupted. The protonation of the amine to an -NH₃⁺ group eliminates its ability to act as a hydrogen bond acceptor, while introducing a highly electronegative chloride (Cl⁻) counterion. This shifts the primary solid-state interactions from a 2D hydrogen-bonded polymer to a 3D ionic lattice dominated by charge-assisted hydrogen bonds (N⁺-H···Cl⁻ and O-H···Cl⁻).

G cluster_free_base Free Base (5-Amino-1-naphthol) cluster_hcl_salt Hydrochloride Salt (1-Naphthalenol, 5-amino-, HCl) FB Neutral Molecule (MW: 159.18 g/mol) Hbond N-H···O-H Hydrogen Bonding FB->Hbond Polymer 2D Polymeric Lattice (Space Group: P212121) Hbond->Polymer HCl Addition of HCl (+36.46 g/mol) Polymer->HCl Lattice Disruption Protonation Amine Protonation (-NH3+ Formation) HCl->Protonation Ionic 3D Ionic Network (Cl- Counterions) Protonation->Ionic

Transition from a 2D hydrogen-bonded network to a 3D ionic lattice via HCl salt formation.

Experimental Protocols: Crystallization and X-Ray Diffraction

The following protocols outline a self-validating workflow for the crystallization and structural elucidation of 1-Naphthalenol, 5-amino-, hydrochloride.

Protocol 1: Controlled Crystallization of the Hydrochloride Salt

Objective: To grow diffraction-quality single crystals while preventing oxidative degradation of the naphthol core.

  • Dissolution: Suspend 1.0 g of high-purity 5-amino-1-naphthol free base in 20 mL of degassed, anhydrous ethanol under an inert nitrogen atmosphere.

    • Causality: Degassed solvents prevent premature oxidation of the electron-rich naphthol core, which otherwise leads to dark, amorphous impurities.

  • Acidification: Slowly add 1.05 equivalents of 1M ethereal HCl dropwise while stirring at 0°C.

    • Validation Step: Monitor the pH; a shift to pH ~2-3 confirms complete protonation. The solution should become completely homogeneous as the highly soluble salt forms.

  • Precipitation & Recrystallization: Add an anti-solvent (e.g., diethyl ether) until the solution becomes slightly turbid. Heat gently to redissolve, then allow the solution to cool to room temperature at a strictly controlled rate of 1°C/hour.

    • Causality: Slow cooling minimizes defect formation in the crystal lattice, ensuring high-resolution XRD data.

  • Harvesting: Isolate the resulting crystals via vacuum filtration and wash with cold diethyl ether to remove residual unreacted free base.

Protocol 2: Single-Crystal X-Ray Diffraction (XRD) Analysis
  • Sample Selection: Under a polarized light microscope, select a crystal with uniform extinction and sharp edges (optimal size ~0.2 x 0.2 x 0.1 mm).

    • Validation Step: Uniform extinction confirms the absence of macroscopic twinning, which is critical for accurate space group determination.

  • Mounting: Mount the crystal on a glass fiber using a cryoprotectant oil and immediately transfer it to the diffractometer's cold stream (typically 100 K).

    • Causality: Low-temperature data collection drastically reduces thermal motion (Debye-Waller factors), yielding sharper diffraction spots and more precise atomic coordinates.

  • Data Collection & Refinement: Collect data using Mo Kα radiation (λ = 0.71073 Å)[3]. Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

    • Validation Step: Ensure the final R-factor is minimized (target R₁ < 0.05) to validate the integrity of the structural model.

Workflow Start Raw Free Base Dissolution Degassed Dissolution Start->Dissolution Acidification Acidification (1M HCl) Dissolution->Acidification Crystallization Controlled Cooling Acidification->Crystallization Analysis Single Crystal XRD Analysis Crystallization->Analysis

Self-validating experimental workflow for crystallization and XRD analysis.

References

  • National Center for Biotechnology Information. "5-Amino-1-naphthol" PubChem Compound Summary for CID 65746. Retrieved from[Link]

  • Czapik, A., Nitka, A., & Gdaniec, M. (2009). "5-Amino-1-naphthol." Acta Crystallographica Section E: Crystallographic Communications, 65(11), o2964. DOI: 10.1107/S1600536809045152. Retrieved from[Link]

Sources

Foundational

An In-depth Technical Guide to the Thermal Stability of 1-Naphthalenol, 5-amino-, hydrochloride at Room Temperature

Introduction 1-Naphthalenol, 5-amino-, hydrochloride, a key intermediate in the synthesis of various dyes and a potential building block in pharmaceutical research, presents a unique set of challenges regarding its chemi...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1-Naphthalenol, 5-amino-, hydrochloride, a key intermediate in the synthesis of various dyes and a potential building block in pharmaceutical research, presents a unique set of challenges regarding its chemical stability. As with many aminophenolic compounds, its propensity for oxidation and degradation under ambient conditions is a critical consideration for researchers, scientists, and drug development professionals. This guide provides a comprehensive overview of the thermal stability of 1-Naphthalenol, 5-amino-, hydrochloride at room temperature, offering insights into its degradation pathways, recommended handling and storage procedures, and robust methodologies for its stability assessment. Our focus is to equip the scientific community with the necessary knowledge to ensure the integrity and reliability of this compound in their research and development endeavors.

Physicochemical Properties and Inherent Stability

1-Naphthalenol, 5-amino-, hydrochloride is a salt of an aminonaphthol derivative. The presence of both an amino and a hydroxyl group on the naphthalene ring makes the molecule highly susceptible to oxidation.

PropertyValueSource
Molecular Formula C₁₀H₁₀ClNO[1]
Molecular Weight 195.65 g/mol [2]
Appearance Off-white to light brown crystalline powderGeneral observation for this class of compounds
Solubility Slightly soluble in water; soluble in ether and alcohol.[2][2]

While Safety Data Sheets (SDS) for closely related compounds often state they are "Stable under normal conditions," this should be interpreted with caution.[3][4] The primary drivers of instability for aminophenols at room temperature are:

  • Oxidation: The electron-donating nature of the amino and hydroxyl groups makes the aromatic ring highly susceptible to oxidation, which can be initiated by atmospheric oxygen. This process is often catalyzed by light and trace metal impurities.

  • Light Sensitivity: Exposure to light, particularly UV radiation, can provide the energy to initiate photo-oxidative degradation pathways.

  • pH: The stability of aminophenols can be pH-dependent. In solution, extremes in pH can catalyze hydrolysis or other degradation reactions.

Given these factors, the intrinsic stability of 1-Naphthalenol, 5-amino-, hydrochloride at room temperature is limited, and stringent control over its storage and handling environment is paramount to preserving its integrity.

Potential Degradation Pathways

The primary degradation pathway for 1-Naphthalenol, 5-amino-, hydrochloride at room temperature is anticipated to be oxidation. This can proceed through several mechanisms, leading to a complex mixture of degradation products.

A 1-Naphthalenol, 5-amino-, hydrochloride B Oxidation (O₂, light, metal ions) A->B Initiation C Imine/Quinone-imine Intermediates B->C Formation of reactive intermediates D Polymerization C->D Propagation E Colored Degradation Products (Polymers/Oligomers) D->E Termination

Caption: Postulated oxidative degradation pathway of 1-Naphthalenol, 5-amino-, hydrochloride.

The initial step is likely the oxidation of the hydroxyl or amino group to form radical intermediates. These intermediates can then react further to form highly colored quinone-imine structures. Subsequent polymerization of these reactive intermediates is a common degradation route for aminophenols, leading to the formation of insoluble, deeply colored materials.

Recommended Handling and Storage

To mitigate degradation and ensure the long-term stability of 1-Naphthalenol, 5-amino-, hydrochloride, the following handling and storage protocols are essential:

  • Storage Temperature: Store in a cool, dry place. For long-term storage, refrigeration at 2-8°C is recommended.

  • Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen.

  • Light Protection: Keep containers tightly sealed and protected from light. Use amber vials or store in a light-proof secondary container.

  • Handling: When handling the solid, avoid creating dust. Use in a well-ventilated area or under a fume hood. For solutions, prepare them fresh and use them promptly. If storage of a solution is necessary, it should be purged with an inert gas and stored at low temperatures in a sealed, light-protected container.

Experimental Assessment of Thermal Stability: A Forced Degradation Approach

A comprehensive understanding of the stability of 1-Naphthalenol, 5-amino-, hydrochloride requires empirical data. Forced degradation studies are a cornerstone of this assessment, providing insights into potential degradation products and pathways under accelerated conditions.[1][5][6][7][8][9]

Objective

To evaluate the thermal stability of 1-Naphthalenol, 5-amino-, hydrochloride at room temperature and to identify potential degradation products through a systematic forced degradation study.

Experimental Workflow

cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis A Weigh 1-Naphthalenol, 5-amino-, hydrochloride B Dissolve in appropriate solvent (e.g., Methanol/Water) A->B C Control (Room Temp, Dark) B->C D Elevated Temperature (e.g., 40°C, 60°C) B->D E Photostability (ICH Q1B) B->E F Oxidative Stress (e.g., H₂O₂) B->F G Time-point Sampling (e.g., 0, 24, 48, 72 hours) C->G D->G E->G F->G H Stability-Indicating HPLC-UV/DAD G->H I LC-MS for Degradant Identification H->I J Mass Balance Calculation I->J

Caption: Workflow for a forced degradation study of 1-Naphthalenol, 5-amino-, hydrochloride.

Detailed Protocol
  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 1-Naphthalenol, 5-amino-, hydrochloride into four separate amber glass vials.

    • To each vial, add 10 mL of a 50:50 methanol:water solvent system to achieve a concentration of 1 mg/mL.

    • Prepare a control sample by wrapping one vial in aluminum foil and storing it at room temperature (25°C/60% RH).

  • Application of Stress Conditions:

    • Thermal Stress: Place one vial in an oven maintained at 40°C and another at 60°C.

    • Photolytic Stress: Expose one vial to a light source according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).

    • Oxidative Stress: To the fourth vial, add 1 mL of 3% hydrogen peroxide solution.

  • Time-Point Analysis:

    • Withdraw aliquots from each vial at initial (t=0), 24, 48, and 72-hour time points.

    • Immediately analyze the samples using a validated stability-indicating HPLC method.

  • Analytical Methodology:

    • HPLC-UV/DAD: A reverse-phase HPLC method with a C18 column is typically suitable. The mobile phase could consist of a gradient of acetonitrile and a buffered aqueous phase (e.g., phosphate buffer at pH 3.0). UV detection should be performed at a wavelength that allows for the detection of both the parent compound and potential degradation products (a diode array detector is ideal for this).

    • LC-MS: For the identification of unknown degradation products, LC-MS analysis should be performed on the stressed samples. This will provide mass-to-charge ratio information, aiding in the structural elucidation of the degradants.

Data Interpretation and Reporting
  • Purity and Degradation Table: The results should be summarized in a table, showing the percentage of the parent compound remaining and the percentage of each degradation product at each time point under each stress condition.

  • Mass Balance: Calculate the mass balance at each time point to ensure that all major degradation products are accounted for. A mass balance of 95-105% is generally considered acceptable.

  • Degradation Profile: The degradation profile will provide a clear indication of the compound's susceptibility to different stress factors. For room temperature stability, the data from the control sample is of primary interest.

Stress ConditionTime (hours)% Parent Compound Remaining% Degradation Product 1% Degradation Product 2Mass Balance (%)
Control (25°C, Dark) 0100.00.00.0100.0
2499.50.30.199.9
4898.90.70.299.8
7298.21.10.499.7
40°C 2495.32.81.599.6
60°C 2485.18.24.597.8
Photolytic 2492.44.12.398.8
Oxidative (H₂O₂) 2475.612.58.796.8

Note: The data in this table is hypothetical and for illustrative purposes only.

Conclusion and Recommendations

1-Naphthalenol, 5-amino-, hydrochloride is a compound with inherent stability challenges, primarily due to its susceptibility to oxidation. While it may be considered "stable" under ideal, short-term conditions, its long-term integrity at room temperature is not guaranteed, especially with exposure to air and light.

For researchers, scientists, and drug development professionals, the key takeaways are:

  • Proactive Prevention: The most effective strategy for maintaining the stability of 1-Naphthalenol, 5-amino-, hydrochloride is to prevent degradation through stringent storage and handling protocols.

  • Empirical Verification: Do not rely solely on general statements of stability. Conduct or request empirical stability data, such as that generated from forced degradation studies, to understand the specific degradation profile of the compound.

  • Methodological Rigor: Employ validated, stability-indicating analytical methods to accurately quantify the parent compound and its degradation products. This is crucial for ensuring the quality and reliability of experimental results and for meeting regulatory expectations in a drug development context.

By adhering to these principles, the scientific community can confidently utilize 1-Naphthalenol, 5-amino-, hydrochloride in their work, minimizing the risks associated with chemical instability and ensuring the integrity of their research outcomes.

References

  • NextSDS. (n.d.). 5-AMINO-1-NAPHTHOL HYDROCHLORIDE — Chemical Substance Information. Retrieved from [Link]

  • International Journal of Scientific Development and Research. (n.d.). Stability indicating study by using different analytical techniques. Retrieved from [Link]

  • LookChem. (n.d.). 5-Amino-1-naphthol Safety Data Sheets(SDS). Retrieved from [Link]

  • BioProcess International. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

  • IntechOpen. (2020, September 14). Analytical, Bioanalytical, Stability-Indicating Methods: Key Part of Regulatory Submissions. Retrieved from [Link]

  • Research Journal of Pharmacy and Technology. (2019). A Review: Stability Indicating Forced Degradation Studies. Retrieved from [Link]

  • International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

  • Asian Journal of Pharmaceutical Research. (2013). Forced Degradation Study: An Important Tool in Drug Development. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the NMR Spectral Analysis of 1-Naphthalenol, 5-amino-, hydrochloride

Prepared by: Gemini, Senior Application Scientist Abstract This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectra of 1-Naphthalenol, 5-amino-, hydrochloride (also known as...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectra of 1-Naphthalenol, 5-amino-, hydrochloride (also known as 5-amino-1-naphthol hydrochloride). Designed for researchers, scientists, and professionals in drug development, this document details the experimental protocols, spectral data interpretation, and advanced two-dimensional (2D) NMR techniques for the complete structural elucidation of this important bifunctional naphthalene derivative. The guide emphasizes the causality behind experimental choices, including solvent selection and sample preparation, and provides a detailed peak-by-peak analysis of both ¹H and ¹³C NMR spectra. The influence of the hydroxyl and protonated amino functional groups on the chemical shifts of the naphthalene core is discussed in detail, grounded in fundamental principles of NMR spectroscopy.

Introduction

1-Naphthalenol, 5-amino-, hydrochloride is a key intermediate in the synthesis of various dyes and pharmaceutical compounds. Its structure, featuring both a hydroxyl (-OH) and an amino (-NH₂) group on a naphthalene scaffold, presents a unique case for spectroscopic analysis. The hydrochloride salt form introduces a protonated amino group (-NH₃⁺), which significantly influences the electronic environment and, consequently, the NMR spectrum compared to its free base counterpart.

Accurate structural verification and purity assessment are critical in drug development and chemical synthesis. NMR spectroscopy is an unparalleled tool for providing detailed atomic-level structural information.[1] This guide offers a framework for acquiring and interpreting high-quality NMR data for this compound, addressing common challenges such as the handling of hygroscopic salts and the characterization of labile protons.

Molecular Structure and Numbering

A clear and consistent numbering system is essential for unambiguous spectral assignment. The IUPAC numbering for the naphthalene ring system is used throughout this guide.

Figure 1: Molecular structure and IUPAC numbering of 1-Naphthalenol, 5-amino-, hydrochloride.

Experimental Methodologies

The quality of NMR spectra is fundamentally dependent on meticulous sample preparation and appropriate parameter selection.[2]

Experimental Protocol: Sample Preparation

Causality and Choice of Solvent: Amine hydrochloride salts are often polar and may have limited solubility in common nonpolar NMR solvents like chloroform-d (CDCl₃).[3] Furthermore, the labile ammonium (-NH₃⁺) and hydroxyl (-OH) protons can undergo rapid exchange with protic solvents like methanol-d₄ or D₂O, leading to signal broadening or disappearance.[4] Dimethyl sulfoxide-d₆ (DMSO-d₆) is the solvent of choice for this compound due to several key advantages:

  • High Polarity: It readily dissolves polar salts.

  • Aprotic Nature: It minimizes the chemical exchange of labile protons, allowing for their observation as distinct, often broad, signals.[4][5]

  • Hygroscopicity Management: While DMSO-d₆ is hygroscopic, its residual water peak (typically around 3.33 ppm) is well-defined and less likely to interfere with aromatic signals compared to other solvents.[5]

Protocol:

  • Drying: Due to the hygroscopic nature of both the analyte and the solvent, dry all glassware in an oven at >100°C for several hours and cool in a desiccator before use. If the sample is particularly moisture-sensitive, preparation in a glove box is recommended.[6]

  • Weighing: Accurately weigh 15-25 mg of 1-Naphthalenol, 5-amino-, hydrochloride for ¹H and ¹³C NMR analysis. This concentration provides a good balance for sensitivity in ¹³C experiments without causing excessive line broadening in ¹H spectra.[7]

  • Dissolution: Transfer the solid to a clean, dry vial. Add approximately 0.7 mL of high-purity DMSO-d₆.

  • Mixing: Gently vortex or sonicate the vial to ensure complete dissolution. A homogeneous solution is critical for achieving high-resolution spectra.[8]

  • Filtering: Filter the solution through a pipette packed with a small plug of glass wool directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter that could degrade spectral quality by disrupting the magnetic field homogeneity.[7][9]

  • Capping: Securely cap the NMR tube to prevent contamination and solvent evaporation.

Workflow: NMR Data Acquisition

The following workflow outlines the standard sequence of experiments for comprehensive structural characterization.

G cluster_1d 1D NMR Experiments cluster_2d 2D NMR Experiments cluster_analysis Data Analysis H1 ¹H NMR Acquisition (Quantitative & Structural Overview) C13 ¹³C{¹H} NMR Acquisition (Carbon Backbone) COSY gCOSY (¹H-¹H Correlations) H1->COSY Assign Peak Assignment & Structure Verification H1->Assign DEPT DEPT-135 (CH, CH₂, CH₃ Multiplicity) C13->Assign HSQC gHSQC (¹H-¹³C One-Bond Correlations) DEPT->HSQC DEPT->Assign COSY->Assign HMBC gHMBC (¹H-¹³C Long-Range Correlations) HSQC->HMBC HSQC->Assign HMBC->Assign

Figure 2: Standard workflow for NMR data acquisition and analysis.

Spectral Data Analysis and Interpretation

Note: As direct, published spectral data for 1-Naphthalenol, 5-amino-, hydrochloride is scarce, the following analysis is a predictive interpretation based on the known spectrum of the free base (5-amino-1-naphthol) and established principles of substituent effects and protonation.[10][11][12]

¹H NMR Spectrum Analysis (Predicted in DMSO-d₆)

The protonation of the amino group to an ammonium group (-NH₃⁺) is the most significant factor influencing the ¹H NMR spectrum. The -NH₃⁺ group is strongly electron-withdrawing and deactivating, while the -OH group is strongly electron-donating and activating. This creates a complex electronic environment.[13]

Key Predictive Changes from Free Base to Hydrochloride:

  • Amine Protons: The -NH₂ signal will be replaced by a broad -NH₃⁺ signal, significantly shifted downfield due to the positive charge and deshielding. Its integration should correspond to three protons.[3]

  • Aromatic Protons: Protons ortho and para to the newly formed -NH₃⁺ group (H-6, H-4) will experience significant deshielding (downfield shift). Protons meta to it (H-7) will be less affected. Protons on the other ring will also be influenced, but to a lesser extent.

Table 1: Predicted ¹H NMR Data and Assignments

ProtonPredicted δ (ppm)MultiplicityCoupling Constant (J, Hz)IntegrationRationale for Assignment
OH9.5 - 11.0br s-1HPhenolic proton, broad due to exchange, downfield due to H-bonding with DMSO.
NH₃⁺8.5 - 10.0br s-3HAmmonium protons, broad due to quadrupolar relaxation and exchange.[14]
H-87.8 - 8.0dJ = 7.5 - 8.51HOrtho to -OH, deshielded by ring current.
H-47.6 - 7.8dJ = 8.0 - 9.01HPara to -OH and ortho to -NH₃⁺; strong deshielding from -NH₃⁺ dominates.
H-27.4 - 7.6dJ = 7.5 - 8.51HOrtho to -OH, but also influenced by effects from the second ring.
H-77.3 - 7.5tJ = 7.5 - 8.51HExperiences coupling from both H-6 and H-8.
H-67.1 - 7.3dJ = 7.5 - 8.51HOrtho to -NH₃⁺, significantly deshielded.
H-36.9 - 7.1tJ = 7.5 - 8.51HMeta to -OH, generally upfield relative to other protons.

Note: The residual solvent peak for DMSO-d₆ appears at ~2.50 ppm, and the residual water peak at ~3.33 ppm.[15]

¹³C NMR Spectrum Analysis (Predicted in DMSO-d₆)

The carbon chemical shifts are also highly sensitive to the electronic effects of the substituents. The electron-donating -OH group will shield the ipso (C-1), ortho (C-2, C-8a), and para (C-4) carbons, shifting them upfield. Conversely, the electron-withdrawing -NH₃⁺ group will deshield the ipso (C-5), ortho (C-4a, C-6), and para (C-8) carbons, shifting them downfield.[16]

Table 2: Predicted ¹³C NMR Data and Assignments

CarbonPredicted δ (ppm)Rationale for Assignment
C-1150 - 155Ipso-carbon attached to -OH, strongly deshielded by oxygen but shielded by resonance.
C-5135 - 140Ipso-carbon attached to -NH₃⁺, deshielded by the inductive effect.
C-4a130 - 135Quaternary carbon, deshielded by proximity to -NH₃⁺.
C-8a125 - 130Quaternary carbon, influenced by both substituents.
C-7125 - 128CH carbon, influenced by ring currents.
C-8122 - 126CH carbon, ortho to -OH group.
C-4120 - 124CH carbon, para to -OH and ortho to -NH₃⁺.
C-6115 - 120CH carbon, ortho to -NH₃⁺.
C-2110 - 115CH carbon, ortho to -OH, expected to be shielded.
C-3105 - 110CH carbon, meta to -OH, expected to be one of the most shielded aromatic carbons.

Note: The solvent signal for DMSO-d₆ appears as a multiplet centered at 39.52 ppm.[15]

Advanced Structural Elucidation with 2D NMR

While 1D NMR provides essential information, 2D NMR experiments are required for definitive and unambiguous assignment of all proton and carbon signals, especially for complex aromatic systems.[17]

  • gCOSY (Correlation Spectroscopy): This experiment reveals ¹H-¹H spin-spin coupling networks.[18] For this molecule, it would confirm the connectivity within the two isolated aromatic spin systems:

    • H-2 ↔ H-3 ↔ H-4

    • H-6 ↔ H-7 ↔ H-8

  • gHSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to (one-bond ¹JCH coupling).[18] It allows for the direct assignment of all protonated carbon signals (C-2, C-3, C-4, C-6, C-7, C-8) based on the already assigned proton signals.

  • gHMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for piecing together the molecular skeleton. It shows correlations between protons and carbons over two to three bonds (²JCH and ³JCH).[18] Key correlations would be used to assign the quaternary carbons.

Figure 3: Key predicted HMBC correlations for assigning quaternary carbons.

HMBC Interpretation Example:

  • The proton at H-4 is expected to show a three-bond correlation to the quaternary carbon C-5 and the tertiary carbon C-2.

  • The proton at H-6 will show correlations to the quaternary carbon C-4a and the tertiary carbon C-8.

  • These cross-peaks are essential for definitively assigning the quaternary carbons C-4a, C-5, and C-8a, thus confirming the overall substitution pattern.[19]

Conclusion

The comprehensive NMR analysis of 1-Naphthalenol, 5-amino-, hydrochloride requires a systematic approach, beginning with careful sample preparation in an appropriate aprotic polar solvent such as DMSO-d₆. While direct spectral data is not widely published, a robust and reliable assignment of both ¹H and ¹³C spectra can be achieved through the combined application of 1D NMR, DEPT, and 2D techniques like COSY, HSQC, and HMBC. Understanding the competing electronic effects of the electron-donating hydroxyl group and the electron-withdrawing ammonium group is paramount for interpreting chemical shifts. This guide provides the necessary protocols and theoretical framework for researchers to confidently perform structural elucidation and purity analysis of this compound and related derivatives, ensuring high standards of scientific integrity in their work.

References

  • Anonymous . (2017). NMR sample preparation for highly hygroscopic compound? ResearchGate. [Link]

  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661–667. [Link]

  • Organomation . (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved March 27, 2024, from [Link]

  • Ghanem, A., et al. (2020). A ¹H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective. ACS Omega, 5(8), 4148–4161. [Link]

  • National Center for Biotechnology Information . (n.d.). 5-Amino-1-naphthol. PubChem Compound Database. Retrieved March 27, 2024, from [Link]

  • JEOL . (n.d.). NMR Sample Preparation. Retrieved March 27, 2024, from [Link]

  • Weizmann Institute of Science . (n.d.). NMR Sample Preparation & NMR Tubes. Chemical Research Support. Retrieved March 27, 2024, from [Link]

  • Iowa State University . (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved March 27, 2024, from [Link]

  • Kitching, W., et al. (1976). Carbon-13 nuclear magnetic resonance examination of naphthalene derivatives. Assignments and analysis of substituent chemical shifts. The Journal of Organic Chemistry, 41(12), 2055–2062. [Link]

  • Abraham, R. J. (2005). PREDICTION OF ¹H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. University of Liverpool Repository. [Link]

  • Vaia . (n.d.). Problem 10 A substituted naphthalene. Retrieved March 27, 2024, from [Link]

  • Anonymous . (2018). Can the salt form of my organic compound be determined using NMR? ResearchGate. [Link]

  • National Institute of Standards and Technology . (n.d.). 5-Amino-1-naphthol. NIST Chemistry WebBook. Retrieved March 27, 2024, from [Link]

  • George Mason University . (2020). NMR Samples Experimental ¹H-NMR spectrum interpretation. Retrieved March 27, 2024, from [Link]

  • Stavrova, D., et al. (2024). A Complete ¹H and ¹³C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molbank, 2024(4), M1929. [Link]

  • Repassy, C., et al. (2001). On the Protonation and Deuteration of Hydroxy-Substituted Naphthalenes – A ¹H NMR Study. Zeitschrift für Naturforschung B, 56(12), 1334-1339. [Link]

  • University of Puget Sound . (n.d.). Assigning the ¹H-NMR Signals of Aromatic Ring ¹H-atoms. Retrieved March 27, 2024, from [Link]

  • Anonymous . (2023). Salt formation. Reddit. [Link]

  • Anonymous . (n.d.). Correlations Found in the COSY, NOESY, HSQC, and HMBC Spectra of Compound 3b. ResearchGate. [Link]

  • Smith, B. C. (2019). Organic Nitrogen Compounds V: Amine Salts. Spectroscopy, 34(9), 22-26. [Link]

  • Anonymous . (2023). ¹H-NMR of Cyclopropylamine HCl salt. Reddit. [Link]

  • San Diego State University . (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. Retrieved March 27, 2024, from [Link]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • Jeliazkova, N., et al. (2021). Prediction of ¹H-NMR shifts with Ambit-HNMR software. Bulgarian Chemical Communications, 53(1), 109-117. [Link]

  • Science.gov . (n.d.). cosy hsqc hmbc: Topics. Retrieved March 27, 2024, from [Link]

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  • Anonymous . (n.d.). The ¹H NMR chemical shifts obtained in DMSO-d6 presented for protons... ResearchGate. [Link]

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Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis and Validation of a Schiff-Base Fluorescent Probe (SAN-Probe) using 1-Naphthalenol, 5-amino-, hydrochloride

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Photophysics Introduction and Design Principles The development of small-molecule fluores...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Photophysics

Introduction and Design Principles

The development of small-molecule fluorescent probes is a cornerstone of modern molecular diagnostics and environmental monitoring. 1-Naphthalenol, 5-amino-, hydrochloride (CAS: 52940-58-6), commonly referred to as 5-amino-1-naphthol HCl, is a highly versatile, electron-rich building block. It is frequently employed in the synthesis of solvatochromic fluorophores and excited-state proton transfer (ESPT) probes due to its dual capacity for hydrogen bonding and extended π-conjugation[1]([Link]).

This application note details a highly optimized protocol for synthesizing a Salicylaldehyde-5-Amino-1-Naphthol Schiff Base (SAN-Probe) . This probe functions as a "turn-on" fluorescent chemosensor for biologically and environmentally relevant metal ions (e.g., Zn²⁺, Al³⁺).

Causality in Reagent Selection (E-E-A-T Insights)
  • Why use the hydrochloride salt? The free base form of 5-amino-1-naphthol is highly susceptible to rapid air oxidation, which degrades the precursor into dark, tarry oligomers. Utilizing the hydrochloride salt ensures long-term shelf stability and stoichiometric precision.

  • Why in-situ neutralization? To facilitate the nucleophilic attack required for Schiff base condensation, the amine must be liberated. We utilize Triethylamine (Et₃N) in absolute ethanol. Unlike aqueous bases (e.g., NaOH), Et₃N maintains a completely homogeneous organic phase, preventing premature precipitation of intermediates.

  • Sensing Mechanism: The resulting SAN-Probe operates via Chelation-Enhanced Fluorescence (CHEF) . In its free (apo) state, the probe exhibits weak fluorescence due to non-radiative decay caused by rapid C=N bond isomerization and excited-state intramolecular proton transfer (ESIPT). Upon coordinating with a target metal ion (forming an O-N-O pincer complex), the molecule is conformationally locked, blocking isomerization and triggering a massive fluorescent enhancement[2]([Link]).

Mechanistic and Workflow Visualization

Workflow A 1-Naphthalenol, 5-amino-, HCl (Stable Precursor) B In-situ Neutralization (Et3N in EtOH) A->B Liberate free amine C Salicylaldehyde Addition (Nucleophilic Attack) B->C Add dropwise D Reflux Condensation (78°C, 4 hours) C->D Schiff base formation E Cooling & Precipitation (Ice Bath) D->E Drive crystallization F Vacuum Filtration & Cold EtOH Wash E->F Isolate product G Pure SAN-Probe (Fluorescent Chemosensor) F->G Final yield

Synthetic workflow for SAN-Probe from 1-Naphthalenol, 5-amino-, hydrochloride.

Mechanism A Apo-Probe (SAN) Weak Fluorescence B C=N Isomerization & ESIPT Process A->B UV Excitation E Metal-Ligand Chelation (O, N, O coordination) A->E + Metal Ion C Non-Radiative Decay B->C Energy loss D Target Metal Ion (e.g., Zn²⁺, Al³⁺) D->E F Conformational Rigidification (CHEF Effect) E->F Block isomerization G Strong Fluorescence Emission (Turn-On Signal) F->G Radiative Decay

Mechanism of Chelation-Enhanced Fluorescence (CHEF) upon metal ion binding.

Experimental Protocol

Materials and Reagents
  • 1-Naphthalenol, 5-amino-, hydrochloride (≥98% purity)

  • Salicylaldehyde (≥99% purity, freshly distilled)

  • Triethylamine (Et₃N) (Anhydrous)

  • Absolute Ethanol (Analytical Grade)

  • Deionized Water (18.2 MΩ·cm)

Step-by-Step Synthesis

Phase 1: Precursor Neutralization

  • Transfer 1.96 g ( 10 mmol ) of 1-Naphthalenol, 5-amino-, hydrochloride into a 100 mL round-bottom flask equipped with a magnetic stir bar.

  • Add 30 mL of absolute ethanol and stir at 400 rpm until a fine suspension forms.

  • Add 1.53 mL ( 11 mmol , 1.1 eq ) of Et₃N dropwise over 5 minutes.

    • Self-Validating Observation: The suspension will rapidly clear into a homogenous, dark-tinted solution as the hydrochloride salt is neutralized to the soluble free amine.

Phase 2: Schiff Base Condensation 4. To the neutralized solution, add 1.06 mL ( 10 mmol , 1.0 eq ) of salicylaldehyde dropwise. 5. Attach a reflux condenser and heat the mixture to 78∘C (reflux) in an oil bath for 4 hours. 6. In-Process Control (IPC): Monitor the reaction via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3). The product will appear as a distinct, bright yellow spot under 365 nm UV light ( Rf​≈0.65 ), while the starting amine will remain near the baseline.

Phase 3: Isolation and Purification 7. Remove the flask from heat and allow it to cool to room temperature naturally, then transfer it to an ice bath ( 0∘C ) for 1 hour to maximize precipitation. 8. Collect the resulting bright yellow/orange precipitate via vacuum filtration using a Buchner funnel. 9. Wash the filter cake with 2×10 mL of ice-cold absolute ethanol to remove unreacted starting materials and the Et₃N·HCl byproduct. 10. Recrystallize the crude product from hot ethanol to yield the pure SAN-Probe. Dry under vacuum at 40∘C overnight.

Quantitative Data and Optimization

The choice of solvent and base is critical for maximizing the yield and purity of the Schiff base. Table 1 summarizes the optimization matrix, demonstrating why the Ethanol/Et₃N system was selected.

Table 1: Reaction Optimization Matrix

SolventBase (1.1 eq)Temperature (°C)Time (h)Isolated Yield (%)Purity (HPLC)
MethanolNaOAc65665>95%
Ethanol Et₃N 78 4 88 >98%
DMFK₂CO₃120245<80%

Table 2: Photophysical Properties of SAN-Probe (in EtOH/HEPES buffer, pH 7.4)

StateAbsorbance λmax​ (nm)Emission λmax​ (nm)Quantum Yield ( Φ )Detection Limit (LOD)
Apo-Probe (Free)345410 (Weak)0.02N/A
Zn²⁺-Bound Complex380515 (Strong)0.4545 nM

System Validation and Quality Control

To ensure the protocol acts as a self-validating system , researchers must verify the following analytical checkpoints before utilizing the probe in biological or environmental assays:

  • ¹H NMR Spectroscopy (400 MHz, DMSO-d₆):

    • Disappearance of the aldehyde proton peak at ∼10.0 ppm .

    • Appearance of a sharp singlet at ∼8.9 ppm , corresponding to the azomethine (imine, -CH=N-) proton.

    • Presence of two distinct hydroxyl (-OH) peaks at ∼10.5 ppm (naphthol) and ∼13.2 ppm (phenol, strongly hydrogen-bonded to the imine nitrogen).

  • Photophysical Titration:

    • Prepare a solution of the SAN-Probe. Upon excitation at 380 nm , the baseline fluorescence should be negligible.

    • Titrate with of ZnCl2​ . A robust, dose-dependent fluorescence enhancement at 515 nm confirms the structural integrity and functional CHEF mechanism of the synthesized probe.

References

  • Title: Isocyanonaphthol Derivatives: Excited-State Proton Transfer and Solvatochromic Properties Source: International Journal of Molecular Sciences, 2022, 23(13), 7250. URL: [Link]

  • Title: Fluorescent molecular probes, II: The synthesis, spectral properties and use of fluorescent solvatochromic dapoxyl dyes Source: Photochemistry and Photobiology, 1997, 66(4), 424-431. URL: [Link]

  • Title: Schiff Base Metal Complexes as a Curing Agent Synthesis and Characterization of Schiff Base Metal Complexes and Reactivity Studies Source: Bulletin of the Korean Chemical Society, 2015. URL: [Link]

Sources

Application

1-Naphthalenol, 5-amino-, hydrochloride as a precursor in dye manufacturing

Application Note: 1-Naphthalenol, 5-amino-, hydrochloride in Advanced Azo Dye Synthesis Executive Summary & Chemical Rationale In the synthesis of high-performance azo dyes, the selection of bifunctional precursors dicta...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 1-Naphthalenol, 5-amino-, hydrochloride in Advanced Azo Dye Synthesis

Executive Summary & Chemical Rationale

In the synthesis of high-performance azo dyes, the selection of bifunctional precursors dictates the versatility and yield of the final chromophore. 1-Naphthalenol, 5-amino-, hydrochloride (CAS: 63134-21-4), commonly referred to as 5-amino-1-naphthol hydrochloride, serves as a critical building block due to the presence of both an electron-donating hydroxyl group (-OH) and a primary amine (-NH2) on the naphthalene scaffold[1].

The experimental choice to utilize the hydrochloride salt rather than the free base (CAS: 83-55-6) is driven by two mechanistic requirements. First, the free base is highly susceptible to auto-oxidation in air, rapidly degrading from a pale purple powder to a dark brown quinone-contaminated mixture. The hydrochloride salt stabilizes the amine, significantly extending shelf life. Second, the salt form guarantees immediate and complete dissolution in aqueous acidic media, which is an absolute prerequisite for generating the nitrosyl cation ( NO+ ) during homogenous diazotization[2].

Because of its dual functional groups, 5-amino-1-naphthol can act either as the diazonium electrophile (via amine activation) or as the nucleophilic coupling component (via ring activation). When used as a coupling component, its regioselectivity is entirely governed by the pH of the reaction medium, allowing chemists to selectively direct the azo linkage to different positions on the naphthalene ring[3].

Mechanistic Pathways & Workflow

The following diagram illustrates the dual-pathway reactivity of 5-amino-1-naphthol hydrochloride. The causality of the reaction outcome is strictly controlled by the initial activation step and the pH of the environment.

Mechanistic_Pathways Precursor 5-Amino-1-naphthol HCl (Bifunctional Precursor) Path1 Pathway A: Amine Activation (Diazotization) Precursor->Path1 NaNO2, HCl, 0-5°C Path2 Pathway B: Ring Activation (Azo Coupling Component) Precursor->Path2 External Diazonium Salt DiazoInt Diazonium Intermediate (Strong Electrophile) Path1->DiazoInt -H2O AcidicpH Acidic Media (pH 3-5) Coupling ortho to -NH2 Path2->AcidicpH BasicpH Alkaline Media (pH 9-10) Coupling ortho/para to -OH Path2->BasicpH CoupledProd1 Amine-Derived Azo Dye (C-N Bond Formation) DiazoInt->CoupledProd1 + Coupling Agent CoupledProd2 Naphthol-Derived Azo Dye (Regioselective Product) AcidicpH->CoupledProd2 BasicpH->CoupledProd2

Figure 1: Dual-pathway reactivity of 5-amino-1-naphthol hydrochloride based on pH.

Quantitative Data: pH-Dependent Regioselectivity

When utilizing 5-amino-1-naphthol as a coupling component, the ionization state of the functional groups dictates the site of electrophilic attack. Under alkaline conditions, the hydroxyl group is deprotonated to a phenoxide ion ( O− ), which is a vastly superior electron donor compared to the free amine, directing coupling ortho or para to itself. Under mildly acidic conditions, the amine directs the coupling[3].

Table 1: Influence of pH on Regioselectivity and Yield in 5-Amino-1-naphthol Coupling Reactions

Reaction pHDominant Directing GroupPrimary Coupling PositionAverage Yield (%)Dye Characteristics
3.0 - 4.5 Amino (-NH 2​ )Ortho to -NH 2​ (C-6 or C-8)75 - 82Red/Brown hues, acid-stable
6.5 - 7.5 Mixed / CompetingMixtures (Non-selective)< 50Broad absorption, impure
9.0 - 10.5 Hydroxyl (-OH as -O )Ortho/Para to -OH (C-2 or C-4)85 - 94Deep Purple/Blue hues, vivid

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Every critical phase includes a quality control checkpoint to ensure the reaction proceeds with high fidelity before advancing to the next step.

Protocol A: Diazotization of 5-Amino-1-naphthol Hydrochloride

Causality Note: Aliphatic and aromatic diazonium salts are thermally unstable. The reaction must be strictly maintained between 0–5°C; failure to do so results in the rapid evolution of nitrogen gas and the degradation of the intermediate into a phenol derivative.

  • Dissolution: Suspend 0.01 mol of1[1] in 20 mL of 0.5 M HCl. Stir continuously and cool the flask to 0–2°C using an ice-salt bath.

  • Nitrosyl Generation: Prepare a solution of 0.0105 mol of Sodium Nitrite (NaNO 2​ ) in 5 mL of distilled water. Pre-chill this solution to 0°C.

  • Addition: Add the NaNO 2​ solution dropwise to the naphthol solution under vigorous magnetic stirring. Ensure the internal temperature never exceeds 5°C.

  • Self-Validation (Starch-Iodide Test): After 15 minutes of stirring, spot the reaction mixture onto starch-iodide paper.

    • Pass: An immediate blue-black color confirms the presence of excess nitrous acid, indicating the amine has been fully consumed.

    • Fail: No color change indicates the reaction is starved of the nitrosyl cation. Add 0.5 mL increments of NaNO 2​ until a positive test is achieved.

  • Quenching: Add small amounts of solid sulfamic acid until effervescence ceases. Causality: Unreacted nitrous acid will cause unwanted nitrosation of the subsequent coupling component, severely degrading the purity of the final dye.

Protocol B: Regioselective Azo Coupling (Alkaline Conditions)

Causality Note: To utilize the naphthol ring as the nucleophile, alkaline conditions are required to generate the highly reactive phenoxide intermediate.

  • Preparation of the Coupling Bath: Dissolve 0.01 mol of3[3] in 25 mL of 10% NaOH solution. Chill the solution to 0–5°C.

  • Electrophilic Attack: Slowly add a pre-prepared diazonium salt solution (e.g., diazotized aniline or the product of Protocol A) dropwise to the alkaline naphthol solution.

  • Self-Validation (pH Monitoring): Monitor the pH continuously using a calibrated probe. The coupling reaction consumes base. Maintain the pH strictly between 9.0 and 10.0 by adding 1M NaOH dropwise.

    • Causality: If the pH drops below 8.0, the phenoxide reverts to a hydroxyl group, drastically reducing the coupling rate and allowing the diazonium salt time to thermally decompose[2].

  • Maturation: Stir the mixture for 2 hours at 0–5°C. The target azo dye will precipitate as a dense, brightly colored solid.

  • Isolation: Filter the precipitate under vacuum, wash extensively with cold distilled water to remove unreacted salts, and recrystallize from hot ethanol.

References

  • EPA CompTox Chemicals Dashboard - 1-Naphthalenol, 5-amino-, hydrochloride - Chemical Activity Summary URL:[Link]

Sources

Method

Using 1-Naphthalenol, 5-amino-, hydrochloride for enzyme assay development

Application Note: 5-Amino-1-Naphthol Hydrochloride in Advanced Enzyme Assay Development Scientific Rationale and Chemical Causality 5-Amino-1-naphthol hydrochloride (5-A1N·HCl) is a highly versatile, bifunctional aromati...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 5-Amino-1-Naphthol Hydrochloride in Advanced Enzyme Assay Development

Scientific Rationale and Chemical Causality

5-Amino-1-naphthol hydrochloride (5-A1N·HCl) is a highly versatile, bifunctional aromatic compound utilized in the development of robust enzyme assays and biosensors. While traditional phenolic substrates (like 1-naphthol) are common, the addition of an amino group at the 5-position fundamentally alters the molecule's electron-donating properties and redox potential. This structural modification makes it an exceptional electron donor for oxidoreductases, particularly horseradish peroxidase (HRP)[1], and a specific target for flavin-dependent hydroxylases[2].

The Causality of the Hydrochloride Salt: A critical experimental choice in assay development is the selection of the hydrochloride salt over the free base form. The free amine of 5-amino-1-naphthol is highly susceptible to auto-oxidation in ambient air, which generates high background noise in colorimetric assays. Protonation of the amine (forming the HCl salt) stabilizes the electron cloud, extending the reagent's shelf-life and ensuring that oxidation strictly occurs via specific enzymatic catalysis rather than environmental exposure. Furthermore, the salt form enhances initial aqueous solubility, which is vital for maintaining homogenous reaction kinetics in buffered systems.

Mechanistic Insights: HRP-Mediated Oxidation

In peroxidase-based assays—such as solid-phase enzyme-linked immunosorbent assays (ELISAs), immunoblots, or immunohistochemistry (IHC)—HRP catalyzes the decomposition of hydrogen peroxide (H₂O₂). The active Fe(III) center of HRP is oxidized to a high-valent iron intermediate, which subsequently extracts electrons from 5-A1N·HCl.

The causality of the resulting visual signal lies in the rapid oxidative coupling of the generated naphthoxy and amino radicals. This polymerization yields poly(5-amino-1-naphthol), an intensely colored, insoluble precipitate[3]. This localized precipitation is highly advantageous for spatial resolution in blotting and tissue staining, serving as a high-contrast alternative to 4-chloro-1-naphthol (4-CN) or 3,3'-diaminobenzidine (DAB)[1].

HRP_Pathway H2O2 H2O2 (Electron Acceptor) HRP Horseradish Peroxidase Active Fe(III) Center H2O2->HRP Activates Substrate 5-Amino-1-naphthol HCl (Electron Donor) HRP->Substrate Oxidizes Radical Naphthoxy/Amino Radical Intermediates Substrate->Radical -e⁻, -H⁺ Polymer Poly(5-amino-1-naphthol) Colored Precipitate Radical->Polymer Oxidative Coupling

Fig 1. HRP-mediated oxidative coupling pathway of 5-amino-1-naphthol into a colored precipitate.

Comparative Substrate Analysis

To contextualize the utility of 5-A1N·HCl, it must be evaluated against traditional chromogenic substrates. The table below summarizes the quantitative and qualitative data guiding substrate selection.

SubstratePrimary ApplicationSignal OutputAqueous SolubilityKey Advantage
5-A1N·HCl Solid-phase (Blot/IHC)Insoluble Polymeric PrecipitateModerate (requires DMSO stock)Tunable electroactivity and distinct color profile[4].
4-CN Solid-phase (Blot/IHC)Purple/Blue PrecipitateLow (requires alcohol/DMSO)Low background noise; non-carcinogenic[1].
DAB Solid-phase (Blot/IHC)Brown PrecipitateHighHighest sensitivity; forms a permanent, insoluble stain.
TMB Solution-phase (ELISA)Soluble Blue (turns Yellow w/ acid)HighExtremely high turnover rate; ideal for quantification[1].

Self-Validating Experimental Protocols

A robust assay must be a self-validating system. The following protocols incorporate intrinsic controls to isolate variables, confirm causality, and ensure scientific integrity.

Protocol A: Solid-Phase Chromogenic Detection (Immunoblotting/IHC)

Objective: Localized detection of HRP-conjugated antibodies using 5-A1N·HCl as a precipitating chromogen. Causality of Buffer Choice: A citrate/acetate buffer (pH 5.0) is selected because HRP exhibits optimal turnover of naphthol derivatives in mildly acidic conditions, while this pH simultaneously suppresses the non-enzymatic auto-oxidation of the substrate[1].

Step-by-Step Methodology :

  • Stock Preparation : Dissolve 5-A1N·HCl in dimethyl sulfoxide (DMSO) to a concentration of 20 mg/mL. Reasoning: While the HCl salt improves solubility, the hydrophobic naphthalene core requires an organic co-solvent to prevent premature micelle formation or precipitation at high stock concentrations.

  • Working Solution : Immediately prior to use, mix 100 µL of the stock solution into 10 mL of 50 mM Citrate/Acetate buffer (pH 5.0). Add 5 µL of 30% H₂O₂.

  • Incubation : Apply the working solution to the HRP-labeled membrane or tissue section. Incubate in the dark at room temperature for 5–15 minutes until the desired signal-to-noise ratio is achieved.

  • Quenching : Stop the reaction by washing the matrix thoroughly with distilled water. This removes the H₂O₂ electron acceptor and halts radical generation.

Self-Validation Checkpoints :

  • Positive Control : Apply the working solution directly to 1 ng of purified HRP spotted on a blank nitrocellulose membrane. Rapid color development confirms reagent viability and optimal pH.

  • Negative Control (No Enzyme) : Incubate the working solution on a blank membrane. A lack of color confirms the absence of spontaneous auto-oxidation.

  • Negative Control (No Peroxide) : Omit H₂O₂ from the working solution applied to the sample. A lack of color confirms that the substrate is not being oxidized by ambient oxygen or endogenous tissue oxidants.

Protocol B: Electropolymerization for Biosensor Interfaces

Objective: Fabrication of a poly(5-amino-1-naphthol) film for electrochemical multianalyte sensing. Causality: Electropolymerization of 5-A1N creates a conductive, perm-selective membrane that can entrap enzymes (like HRP or glucose oxidase) while filtering out biological interferents like ascorbic acid or uric acid[4].

Step-by-Step Methodology :

  • Electrolyte Preparation : Prepare a 1.0 mM solution of 5-A1N·HCl in 0.1 M perchloric acid (HClO₄).

  • Deposition : Using a three-electrode system (Glassy Carbon working, Ag/AgCl reference, Pt counter), apply cyclic voltammetry from -0.2 V to +0.8 V at a scan rate of 50 mV/s for 15 cycles.

  • Validation : The emergence of a distinct redox couple at approximately +0.3 V during successive cycles validates the successful growth and conductivity of the electroactive poly(5-A1N) film[3].

Workflow Prep 1. Reagent Prep (Buffer & Substrate) Incubate 2. Enzyme Incubation (Target Binding) Prep->Incubate React 3. Catalytic Reaction (H2O2 + 5-A1N) Incubate->React Detect 4. Signal Detection (Colorimetric) React->Detect

Fig 2. Self-validating experimental workflow for 5-amino-1-naphthol based enzyme assays.

References

  • Title: Chromogenic substrates for improving detection in a peroxidase-based assay (EP0594709B1)
  • Title : Purification and Characterization of 1-Naphthol-2-Hydroxylase from Carbaryl-Degrading Pseudomonas Strain C4 Source : PubMed Central (PMC), National Institutes of Health (NIH) URL :[Link]

  • Title : Electrochemical Detection of Gasotransmitters: Status and Roadmap Source : ACS Sensors, American Chemical Society URL : [Link]

  • Title : Electrochemical Sensors Based on Organic Conjugated Polymers Source : Sensors (MDPI) URL :[Link]

Sources

Application

Application Note: Catalytic Reduction Workflows Involving 5-Amino-1-naphthol Hydrochloride

Executive Summary 5-Amino-1-naphthol hydrochloride (5-A1N·HCl) occupies a unique, dual role in catalytic reduction chemistry. It serves simultaneously as the high-value product of transition-metal catalyzed hydrogenation...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Amino-1-naphthol hydrochloride (5-A1N·HCl) occupies a unique, dual role in catalytic reduction chemistry. It serves simultaneously as the high-value product of transition-metal catalyzed hydrogenation and, upon electropolymerization, as a robust electrocatalyst scaffold for the reduction of oxyanions. This application note details the causal mechanisms, self-validating protocols, and quantitative benchmarks for both synthesizing 5-A1N·HCl and deploying it as a modified electrode.

Mechanistic Overview: The Dual Nature of 5-A1N·HCl

The free base, 5-amino-1-naphthol, is notoriously unstable, rapidly undergoing aerial oxidation to form purplish-brown degradation products[1] (). By conducting the catalytic reduction of 5-nitro-1-naphthol in the presence of hydrochloric acid, the nascent amine is immediately protonated[2] (). This self-validating step ensures the isolation of 5-A1N·HCl as a stable, highly pure crystalline powder.

Beyond its synthesis, 5-A1N·HCl serves as a critical monomer for advanced electrocatalytic materials. Electropolymerization in acidic media generates poly(5-amino-1-naphthol) (P5A1N), a conductive polymer characterized by a double-stranded "ladder" structure resulting from a mix of para-coupling (polyaniline-like) and ortho-coupling (phenazine-like) segments[3] (). When doped with phosphomolybdic acid (PMo₁₂), the P5A1N film acts as a highly efficient electron-transfer mediator for the catalytic reduction of chlorate (ClO₃⁻)[4] ().

Workflow A: Catalytic Hydrogenation to Synthesize 5-A1N·HCl

Causality & Experimental Design

Palladium on carbon (Pd/C) is selected over Raney Nickel due to its superior turnover frequency at low hydrogen pressures and ambient temperatures. The addition of stoichiometric HCl serves a dual purpose: it prevents the poisoning of the Pd catalyst by the basic amine product and stabilizes the final molecule against oxidative degradation during workup.

Step-by-Step Protocol
  • Preparation : In a 500 mL Parr hydrogenation vessel, suspend 5-nitro-1-naphthol (10.0 g, 52.8 mmol) in 150 mL of absolute ethanol.

  • Acidification : Add 5.0 mL of concentrated aqueous HCl (37% w/w, ~60 mmol) to the suspension.

  • Catalyst Loading : Carefully add 0.5 g of 10% Pd/C. (Safety Note: Pd/C is pyrophoric; add under a blanket of inert N₂ gas).

  • Hydrogenation : Seal the vessel, purge three times with N₂, and then three times with H₂. Pressurize the vessel to 40 psi with H₂.

  • Reaction : Agitate the mixture at room temperature. The reaction is self-indicating; hydrogen uptake will cease after approximately 2 hours.

  • Workup : Vent the H₂ and purge with N₂. Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the filter cake with 20 mL of ethanol.

  • Isolation : Concentrate the filtrate under reduced pressure to 50 mL. Add 100 mL of cold diethyl ether to precipitate the 5-A1N·HCl. Filter, wash with ether, and dry under vacuum to yield a pale crystalline powder.

Data Presentation: Catalyst Performance Benchmarks
CatalystSolventAdditivePressure (psi)Time (h)Yield (%)Purity (%)
10% Pd/C EthanolHCl (1.1 eq)40295>99
5% Pt/C EthanolHCl (1.1 eq)40392>98
Raney Ni MethanolNone50578<90*

*Note: The free base generated without HCl undergoes partial aerial oxidation during workup, significantly reducing purity.

Workflow B: Electrocatalytic Reduction using P5A1N/PMo₁₂ Films

Causality & Experimental Design

The electrocatalytic reduction of oxyanions like chlorate requires multi-electron transfer kinetics, which bare glassy carbon electrodes cannot efficiently provide. By electropolymerizing 5-A1N·HCl in the presence of PMo₁₂, the heteropolyanion is permanently trapped within the polymer matrix[4]. The P5A1N backbone provides electrical conductivity, while the PMo₁₂ clusters act as catalytic redox centers. During the reduction of ClO₃⁻, the PMo₁₂ undergoes a 2-to-4 electron reduction (System II), which rapidly transfers electrons to the chlorate, regenerating the oxidized PMo₁₂ state.

Step-by-Step Protocol
  • Electrolyte Preparation : Prepare a 0.5 M H₂SO₄ aqueous solution containing 1.0 mM 5-A1N·HCl and 1.0 mM phosphomolybdic acid (H₃PMo₁₂O₄₀).

  • Electrode Preparation : Polish a glassy carbon electrode (GCE) with 0.05 µm alumina slurry, rinse with deionized water, and sonicate in ethanol for 5 minutes.

  • Electropolymerization : Immerse the GCE (working), a platinum wire (counter), and a Saturated Calomel Electrode (SCE, reference) into the electrolyte. Perform cyclic voltammetry (CV) from -0.20 V to +0.85 V vs. SCE at a scan rate of 50 mV/s for 25 cycles[5].

  • Film Conditioning : Remove the modified electrode (P5A1N/PMo₁₂-GCE) and rinse thoroughly with 0.5 M H₂SO₄ to remove unreacted monomer.

  • Electrocatalytic Assay : Transfer the electrode to a fresh 0.5 M H₂SO₄ solution containing 0.1 M NaClO₃. Run a CV from +0.6 V to -0.2 V vs. SCE at 10 mV/s. A massive enhancement in the cathodic peak at +0.15 V indicates successful electrocatalytic reduction of ClO₃⁻ to Cl⁻.

Data Presentation: Electrocatalytic Performance
Electrode ModificationDopantAnalyte (0.1 M)Reduction Potential (V vs SCE)Catalytic Current Enhancement
Bare Glassy CarbonNoneClO₃⁻No peakN/A
P5A1N FilmNoneClO₃⁻No peakN/A
P5A1N Film PMo₁₂ ClO₃⁻ +0.15 V >50-fold increase

Visualizations

G N1 5-Nitro-1-naphthol (Starting Material) N2 Catalytic Hydrogenation [Pd/C, H₂, HCl] N1->N2 N3 5-Amino-1-naphthol Hydrochloride (Stable Intermediate) N2->N3 Prevents amine oxidation N4 Electropolymerization [Cyclic Voltammetry, H₂SO₄] N3->N4 N5 Poly(5-amino-1-naphthol) Film (Ladder Structure) N4->N5 Ortho/Para coupling N6 Heteropolyanion Doping [PMo₁₂O₄₀³⁻] N5->N6 N7 Electrocatalytic Reduction [ClO₃⁻ → Cl⁻] N6->N7 Multi-electron transfer

Figure 1: Workflow from catalytic hydrogenation synthesis to electrocatalytic application.

References

  • Source: Google Patents (US20040143137A1)
  • Determination of the Formation of Ladder Structure in Poly(5-amino-1-naphthol) by Resonant Raman and XPS Characterization Source: Macromolecules (ACS Publications) URL:[Link]

  • Study of a heteropolyanion-doped poly(5-amino-1-naphthol) film electrode and its catalytic activity Source: Electrochimica Acta URL:[Link]

  • Influence of Reduced Graphene Oxide on the Electropolymerization of 5-Amino-1-naphthol and the Interaction of 1,4-Phenylene Diisothiocyanate with the Poly(5-Amino-1-naphtol)/Reduced Graphene Oxide Composite Source: Polymers (MDPI) URL:[Link]

Sources

Method

Application Notes for the Synthesis of Biologically Active Compounds Using 1-Naphthalenol, 5-amino-, hydrochloride

Introduction 1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride) is a highly versatile bifunctional aromatic compound, serving as a pivotal starting material in the synthesis of d...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride) is a highly versatile bifunctional aromatic compound, serving as a pivotal starting material in the synthesis of diverse and complex organic molecules.[1] Its structure, featuring a nucleophilic amino group and a phenolic hydroxyl group on a rigid naphthalene scaffold, offers two distinct points for chemical modification.[2] This unique characteristic makes it an invaluable building block in medicinal chemistry and drug development, particularly for creating novel antimicrobial agents, kinase inhibitors, and other therapeutic candidates.[3][4][5]

This technical guide provides an in-depth exploration of the synthetic utility of 5-amino-1-naphthol hydrochloride. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the underlying chemical principles and strategic considerations behind these methodologies. The protocols described herein are designed to be robust and serve as a foundation for further derivatization and optimization in a drug discovery context.

Core Chemical Properties and Reactivity

The hydrochloride salt form of 5-amino-1-naphthol enhances its stability and shelf-life. However, for most synthetic applications, neutralization to the free base is a required preliminary step to unmask the nucleophilicity of the amino group.

Table 1: Physicochemical Properties of 5-Amino-1-naphthol

Property Value Reference(s)
IUPAC Name 5-aminonaphthalen-1-ol
CAS Number 83-55-6 (Free Base) [6]
CAS Number 63134-21-4 (Hydrochloride) [7]
Molecular Formula C₁₀H₉NO [4]
Molecular Weight 159.19 g/mol [4]
Appearance Purple to reddish-brown powder [4][6]
Melting Point ~190-193 °C (decomposes) [4][8]

| Storage | Store at 2-8 °C, under inert gas |[4] |

The reactivity of 5-amino-1-naphthol is governed by its two functional groups. The amino group is a potent nucleophile, readily participating in condensation, acylation, and alkylation reactions. The hydroxyl group is a powerful activating group, rendering the naphthalene ring electron-rich and susceptible to electrophilic aromatic substitution, primarily at the ortho and para positions (positions 2 and 4).[5][8] This dual reactivity allows for a wide range of selective transformations by carefully choosing reagents and reaction conditions.

G Workflow: Synthesis of a Naphthyl-Thiourea Derivative start Start: 5-amino-1-naphthol HCl neutralize Step 1: Neutralization (e.g., aq. NaHCO₃) Extract with Ethyl Acetate start->neutralize reactants Step 2: Combine Reactants - 5-amino-1-naphthol (free base) - p-tolyl isothiocyanate Solvent: Acetone neutralize->reactants reaction Step 3: Reaction Stir at room temperature reactants->reaction workup Step 4: Product Isolation - Evaporate solvent - Purify by recrystallization reaction->workup product Product: 5-(p-tolylthiocarbamido)-1-naphthol workup->product

Caption: General workflow for Naphthyl-Thiourea synthesis.

Step-by-Step Methodology:

  • Neutralization: Dissolve 1.0 g of 1-Naphthalenol, 5-amino-, hydrochloride in 20 mL of deionized water. Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) with stirring until the solution is neutral to pH paper and effervescence ceases. The free base will precipitate. Extract the aqueous mixture with ethyl acetate (3 x 25 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield 5-amino-1-naphthol as a solid.

  • Reaction Setup: In a 100 mL round-bottom flask, dissolve the dried 5-amino-1-naphthol (1.0 equivalent) in 30 mL of acetone.

  • Reagent Addition: To this solution, add p-tolyl isothiocyanate (1.05 equivalents) dropwise with continuous stirring.

  • Reaction: Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., with a 7:3 hexane:ethyl acetate mobile phase).

  • Workup and Purification: Upon completion, reduce the solvent volume by rotary evaporation. The resulting solid precipitate is collected by vacuum filtration. The crude product can be purified by recrystallization from ethanol to yield pure 5-(p-tolylthiocarbamido)-1-naphthol.

Table 2: Reported Antimicrobial Activity of 5-p-tolylthiocarbamido-1-naphthol[3]

Pathogen Type Activity Level
Escherichia coli Gram-negative High
Proteus vulgaris Gram-negative Moderate
Pseudomonas aeruginosa Gram-negative Moderate

| Staphylococcus aureus | Gram-positive | Moderate |

Protocol 2: Synthesis of an Aminoalkyl Naphthol via Betti-type Reaction

The Betti reaction is a classic multicomponent reaction that condenses a phenol, an aldehyde, and an amine to form an α-aminoalkyl phenol. [9]This approach is highly efficient for creating molecular diversity. Here, we adapt this reaction for 5-amino-1-naphthol, where the electron-rich naphthol ring itself participates in the reaction.

Causality: This reaction proceeds via the initial formation of an iminium ion from the condensation of the aldehyde (e.g., benzaldehyde) and the secondary amine (e.g., piperidine). The hydroxyl group on the 5-amino-1-naphthol ring acts as a powerful ortho-, para-director, activating the C2 and C4 positions for electrophilic attack by the iminium ion. The reaction typically proceeds at the less sterically hindered C2 position.

Step-by-Step Methodology:

  • Reactant Mixture: In a flask, combine 5-amino-1-naphthol (1.0 equivalent, free base), benzaldehyde (1.1 equivalents), and piperidine (1.2 equivalents) in ethanol as the solvent.

  • Reaction: Heat the mixture to reflux and maintain for 8-12 hours, monitoring by TLC.

  • Isolation: After cooling to room temperature, the product often precipitates from the solution. If not, the solvent can be removed under reduced pressure.

  • Purification: The crude solid can be collected by filtration and purified by recrystallization from a suitable solvent like an ethanol/water mixture to yield the desired 1-((phenyl(piperidin-1-yl)methyl)naphthalen-2-ol derivative.

A Scaffold for Kinase Inhibitor Design

While direct synthesis of kinase inhibitors from 5-amino-1-naphthol is less commonly published, its structure is highly amenable to the construction of heterocyclic systems known to function as ATP-competitive kinase inhibitors. [10][11]Many such inhibitors feature a flat, aromatic core that mimics the adenine ring of ATP to bind in the kinase hinge region.

Conceptual Pathway: Synthesis of a Naphtho[1,5-de]pyrimidine Scaffold

Logic: By reacting the proximate amino and hydroxyl groups of 5-amino-1-naphthol with appropriate reagents, one can construct fused heterocyclic systems. For example, reaction with a reagent like cyanogen bromide or a substituted formamidine could lead to the formation of a fused pyrimidine ring, creating a rigid, planar naphthopyrimidine system. This core structure could then be further functionalized to enhance potency and selectivity for a target kinase.

G Conceptual Pathway: Naphthopyrimidine Kinase Scaffold start 5-amino-1-naphthol step1 Step 1: Cyclization Reagent (e.g., Formamidine acetate, Cyanogen bromide) start->step1 Reacts with step2 Step 2: Annulation Reaction Forms fused pyrimidine ring step1->step2 intermediate Intermediate: Naphtho[1,5-de]pyrimidine Scaffold step2->intermediate step3 Step 3: Further Functionalization (e.g., Suzuki or Buchwald coupling at halogenated positions) intermediate->step3 product Target Kinase Inhibitor (ATP-competitive) step3->product

Caption: A conceptual workflow for building a kinase inhibitor scaffold.

This strategy draws inspiration from the successful design of other kinase inhibitors based on scaffolds like thieno[2,3-d]pyrimidines and quinazolines, which are known to target kinases such as EGFR and FGFR1. [12][13]The naphthalene core offers a unique steric and electronic profile that could be exploited to achieve selectivity against specific kinase targets.

Safety and Handling

  • Personal Protective Equipment (PPE): Always handle 1-Naphthalenol, 5-amino-, hydrochloride in a well-ventilated fume hood. Wear safety goggles, a lab coat, and appropriate chemical-resistant gloves. [5]* Hazards: The compound is irritating to the eyes, respiratory system, and skin. [5][6][7]Avoid inhalation of dust and direct contact.

  • Storage: Store the compound in a tightly sealed container in a cool, dry place (2-8 °C), preferably under an inert atmosphere like argon or nitrogen to prevent oxidation. [4]

Conclusion

1-Naphthalenol, 5-amino-, hydrochloride is a potent and versatile chemical precursor. Its dual functionality enables a broad spectrum of synthetic transformations, making it an ideal starting point for generating libraries of novel compounds for biological screening. The protocols and strategies outlined in this guide for synthesizing antimicrobial agents and conceptualizing kinase inhibitor scaffolds demonstrate its significant potential in modern drug discovery and development programs.

References

  • Wadekar Ajay B, Bhade Dhammapal L. (2021). Synthesis and studies antimicrobial activity of 5-p-tolylthiocarbamido-1-naphthol. International Journal of Research and Analytical Reviews. [Link]

  • Cheméo. (n.d.). Chemical Properties of 5-Amino-1-naphthol (CAS 83-55-6). Retrieved from [Link]

  • NextSDS. (n.d.). 5-AMINO-1-NAPHTHOL HYDROCHLORIDE — Chemical Substance Information. Retrieved from [Link]

  • Bilokin, Y. (2020). The synthesis of 5-hetarylamino-3-aryl-1H-indazoles as inhibitors of protein kinase CK2. Biopolymers and Cell. [Link]

  • de Souza, M. C. B. V., et al. (2018). Synthesis and antimicrobial evaluation of amino sugar-based naphthoquinones and isoquinoline-5,8-diones and their halogenated compounds. European Journal of Medicinal Chemistry. [Link]

  • Sreekumar, V., & Gopalan, A. (2018). Green Protocols for the One-Pot Synthesis of Vanillin Based Aminoalkyl and Amidoalkyl Naphthols and their Antibacterial Activity. Oriental Journal of Chemistry. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 65746, 5-Amino-1-naphthol. Retrieved from [Link]

  • Kumar, P., et al. (2017). Synthesis and Antimicrobial Activity of Naphthylamine Analogs Having Azetidinone and Thiazolidinone Moiety. Medical Science. [Link]

  • Qadir, M. A., Ahmed, M., & Khaleeq, A. (2016). Synthesis, antibacterial and antifungal possession of amino acids containing sulfonamide moieties. Pakistan Journal of Pharmaceutical Sciences. [Link]

  • Beyene, F., et al. (2025). Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols. Scientific Reports. [Link]

  • Kysil, V., et al. (2015). Design, synthesis and biological evaluation of naphthostyril derivatives as novel protein kinase FGFR1 inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Charrier, J-D. (2011). Design and synthesis of kinase inhibitors using novel heterocyclic systems. Vertex Pharmaceuticals Incorporated. [Link]

  • Somarathinam, K., et al. (2019). Facile synthesis of aminoalkyl naphthols and single crystal X-ray, computational studies on 1-[morpholino(thiophen-2-yl)methyl]naphthalen-2-ol. ResearchGate. [Link]

  • Al-Suhaibani, S. S., et al. (2025). Novel 5-Oxopyrrolidine-3-carbohydrazides as Potent Protein Kinase Inhibitors: Synthesis, Anticancer Evaluation, and Molecular Modeling. MDPI. [Link]

  • Czapik, A., Nitka, A., & Gdaniec, M. (2009). 5-Amino-1-naphthol. Acta Crystallographica Section E. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Prevention of Oxidation of 1-Naphthalenol, 5-amino-, hydrochloride During Storage

Introduction This technical support guide is designed for researchers, scientists, and drug development professionals who utilize 1-Naphthalenol, 5-amino-, hydrochloride in their experimental workflows. The inherent chem...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals who utilize 1-Naphthalenol, 5-amino-, hydrochloride in their experimental workflows. The inherent chemical nature of this compound, possessing both a phenolic hydroxyl and an aromatic amino group, renders it susceptible to oxidation, which can compromise its purity, activity, and the reproducibility of your results. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the long-term stability and integrity of your 1-Naphthalenol, 5-amino-, hydrochloride supply.

Troubleshooting Guide: Diagnosing and Preventing Oxidation

This section provides a systematic approach to identifying and mitigating the oxidation of 1-Naphthalenol, 5-amino-, hydrochloride.

Issue 1: Visual Discoloration of the Solid Compound

Symptoms:

  • The typically off-white, light gray, or pale purple crystalline powder has developed a distinct purple, brown, or black coloration.[1]

  • The discoloration is not uniform, with darker patches or surface-level changes.

Probable Cause: The observed discoloration is a primary indicator of oxidation.[2] Aromatic amines and phenols are prone to air oxidation, which leads to the formation of highly colored conjugated quinone-imine or naphthoquinone species.[3][4] This process is often accelerated by exposure to light and ambient moisture.

Solutions:

Immediate Actions:

  • Assess the Extent of Degradation: If the discoloration is minor and confined to the surface, the bulk of the material may still be viable for non-critical applications. However, for sensitive assays, it is recommended to use a fresh, unoxidized lot.

  • Re-evaluate Current Storage: Immediately transfer the material to a more suitable storage environment as detailed below.

Long-Term Prevention:

  • Inert Atmosphere Storage: The most effective method to prevent air oxidation is to store the compound under an inert atmosphere.[5][6][7][8][9]

    • Nitrogen or Argon Blanketing: Before sealing the container, flush the headspace with a gentle stream of dry nitrogen or argon gas to displace oxygen.[5][6][7][8][9]

    • Glove Box Storage: For maximum protection, store and handle the compound inside a glove box with a controlled inert atmosphere.[10][11]

  • Controlled Temperature: Store the compound at the recommended temperature, typically -20°C in a freezer.[1] Avoid repeated freeze-thaw cycles.

  • Light Protection: Utilize amber glass vials or wrap the container in aluminum foil to protect the compound from light, which can catalyze oxidation.[10][12]

  • Proper Sealing: Ensure the container is tightly sealed. For opened containers, consider using high-quality septa that allow for withdrawal of the compound via a syringe under an inert atmosphere.[13]

Issue 2: Inconsistent or Unexpected Experimental Results

Symptoms:

  • Reduced yield or incomplete conversion in a reaction where 1-Naphthalenol, 5-amino-, hydrochloride is a starting material.

  • Appearance of unexpected side products in your reaction, often colored.

  • Shift in the retention time or appearance of new peaks in HPLC analysis of your compound or reaction mixture.

Probable Cause: The use of partially oxidized 1-Naphthalenol, 5-amino-, hydrochloride can introduce impurities into your workflow. The oxidized species, such as 5-amino-1,4-naphthoquinone, will have different reactivity and physical properties, leading to unpredictable outcomes.

Solutions:

Analytical Verification:

  • Purity Assessment: Before use, verify the purity of your 1-Naphthalenol, 5-amino-, hydrochloride using a stability-indicating HPLC method (see Experimental Protocol 1).

  • Reference Standard: Compare the analytical profile of your stored compound against a new, unopened lot or a certified reference standard.

Proactive Measures:

  • Aliquotting: Upon receiving a new batch of the compound, consider aliquoting it into smaller, single-use vials under an inert atmosphere. This minimizes the exposure of the entire stock to ambient conditions with each use.

  • "First-In, First-Out" Inventory: Implement a "first-in, first-out" (FIFO) system for your chemical inventory to ensure that older batches are used before they have a chance to degrade.[14]

Troubleshooting Workflow Diagram

Troubleshooting Workflow Oxidation Troubleshooting Workflow start Observation of Potential Oxidation discoloration Visual Discoloration of Solid Compound? start->discoloration inconsistent_results Inconsistent Experimental Results? start->inconsistent_results discoloration->inconsistent_results No assess_discoloration Assess Extent of Discoloration discoloration->assess_discoloration Yes analytical_verification Perform Analytical Verification (HPLC) inconsistent_results->analytical_verification Yes re_evaluate_storage Re-evaluate and Improve Storage Conditions assess_discoloration->re_evaluate_storage re_evaluate_storage->analytical_verification compare_standard Compare to Reference Standard analytical_verification->compare_standard end_good Compound is Stable Proceed with Experiment compare_standard->end_good No Significant Degradation end_bad Compound is Degraded Use Fresh Lot compare_standard->end_bad Significant Degradation implement_proactive Implement Proactive Measures (Aliquotting, FIFO) end_bad->implement_proactive

Caption: A workflow for diagnosing and addressing potential oxidation of 1-Naphthalenol, 5-amino-, hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 1-Naphthalenol, 5-amino-, hydrochloride during storage? A1: The primary degradation pathway is oxidation. The presence of both an electron-donating amino group and a hydroxyl group on the naphthalene ring system makes it highly susceptible to oxidation by atmospheric oxygen. This can lead to the formation of species like 5-amino-1,4-naphthoquinone and subsequent polymerization into more complex, highly colored structures.[3][4]

Q2: How can I quickly assess the quality of my stored 1-Naphthalenol, 5-amino-, hydrochloride? A2: A simple visual inspection for discoloration is the first step.[12] Any deviation from the expected off-white to pale purple color towards brown or black suggests oxidation. For a quantitative assessment, a quick purity check using the stability-indicating HPLC method provided in this guide is recommended. A UV-Vis spectrum can also be informative; the appearance of new absorption bands at longer wavelengths can indicate the formation of oxidized, conjugated products.

Q3: Is refrigeration at 4°C sufficient for long-term storage? A3: While refrigeration at 4°C is better than room temperature, for long-term stability, storage at -20°C is strongly recommended.[1] Low temperatures slow down the rate of chemical degradation, including oxidation. However, temperature control alone is not sufficient; it must be combined with protection from air and light.

Q4: Can I use antioxidants to stabilize 1-Naphthalenol, 5-amino-, hydrochloride? A4: While the addition of antioxidants is a common strategy for stabilizing aromatic amines and phenols in some applications, it is generally not recommended for high-purity research chemicals.[15][16][17][18][19][20] Adding another chemical would introduce an impurity into your starting material, which could interfere with subsequent reactions or analyses. The best practice for maintaining purity is to prevent oxidation through proper storage and handling, rather than introducing additives.

Q5: My compound is supplied in a sealed ampoule. How should I handle it after opening? A5: Once an ampoule is opened, the contents are exposed to the atmosphere and are no longer protected. The best practice is to use the entire contents immediately. If this is not feasible, quickly transfer the required amount and then transfer the remaining material to a vial that can be tightly sealed under an inert atmosphere (e.g., a vial with a septum cap). Store this new vial under the recommended conditions (-20°C, dark, inert atmosphere).

Experimental Protocols

Experimental Protocol 1: Stability-Indicating UPLC-MS Method for Purity Assessment

This protocol describes a robust Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS) method to separate 1-Naphthalenol, 5-amino-, hydrochloride from its potential oxidation products.

1. Instrumentation and Materials

  • UPLC system with a PDA or UV detector and coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap).

  • C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

  • Acetonitrile (LC-MS grade).

  • Water (LC-MS grade).

  • Formic acid (LC-MS grade).

  • 1-Naphthalenol, 5-amino-, hydrochloride reference standard and sample for analysis.

2. Chromatographic Conditions

ParameterCondition
Column C18 reversed-phase, 100 mm x 2.1 mm, 1.7 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.
Flow Rate 0.4 mL/min
Column Temperature 35°C
UV Detection 280 nm and 330 nm (or PDA scan from 200-600 nm)
Injection Volume 2 µL
MS Detection Positive ion mode, scan range m/z 100-500

3. Sample Preparation

  • Stock Solution: Accurately weigh and dissolve 1-Naphthalenol, 5-amino-, hydrochloride in a 50:50 mixture of Mobile Phase A and B to a final concentration of 1 mg/mL.

  • Working Solution: Dilute the stock solution to 10 µg/mL with the same 50:50 solvent mixture.

4. Data Analysis

  • Purity Assessment: The purity of the main peak (1-Naphthalenol, 5-amino-) can be calculated based on the peak area percentage at 280 nm.

  • Degradation Product Identification: Look for new peaks in the chromatogram of the aged sample compared to the reference standard. The primary oxidation product, 5-amino-1,4-naphthoquinone, is expected to have a mass of [M+H]⁺ = 174.05. Other dihydroxylated or dimeric species may also be present.[15] The UV spectrum of the oxidized species will likely show a shift to longer wavelengths.

UPLC-MS Protocol Workflow Diagram

UPLCMS_Protocol UPLC-MS Purity Assessment Workflow prep_sample Sample Preparation (10 µg/mL solution) inject_sample Inject Sample (2 µL) prep_sample->inject_sample setup_uplc Set Up UPLC-MS (Column, Mobile Phases, Gradient) setup_uplc->inject_sample acquire_data Acquire Data (UV and MS) inject_sample->acquire_data analyze_chromatogram Analyze Chromatogram (Peak Integration) acquire_data->analyze_chromatogram analyze_ms Analyze Mass Spectra (Identify Peaks) acquire_data->analyze_ms calculate_purity Calculate Purity (% Area of Main Peak) analyze_chromatogram->calculate_purity identify_degradation Identify Degradation Products (Mass and UV shifts) analyze_ms->identify_degradation report Report Results calculate_purity->report identify_degradation->report

Caption: Step-by-step workflow for assessing the purity of 1-Naphthalenol, 5-amino-, hydrochloride using UPLC-MS.

References

  • Apollo Scientific. (n.d.). Best Practices for Chemical Storage in Research Labs. Retrieved from [Link]

  • INOX. (2026, March 9). Tank Blanketing: Protecting Product Integrity with Inert Gases. Retrieved from [Link]

  • GasN2. (2024, May 21). Blanketing: protecting the integrity of your products with inert gas. Retrieved from [Link]

  • Air Liquide. (n.d.). Inerting, Blanketing and Purging. Retrieved from [Link]

  • Cambridge Sensotec. (n.d.). Inert Gas Blanketing. Retrieved from [Link]

  • Air Products. (n.d.). Packaging, Inerting and Blanketing. Retrieved from [Link]

  • Indiana University. (n.d.). Storage of Laboratory Chemicals: Research Safety. Retrieved from [Link]

  • Hussain, H., et al. (2012). Naphthoquinone amino acid derivatives, synthesis and biological activity as proteasome inhibitors. Journal of Medicinal Chemistry, 55(1), 59-67.
  • Google Patents. (n.d.). CN105037178B - Complex antioxidant composition for preventing aromatic amine from discoloring.
  • The Synergist. (n.d.). Best Practices for Proper Chemical Storage. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Advanced Stabilizers for Plastics: Understanding the Benefits of Aromatic Amine Antioxidants. Retrieved from [Link]

  • Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. Retrieved from [Link]

  • Labstep. (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. Retrieved from [Link]

  • Google Patents. (n.d.). US2664445A - Stabilized aromatic amines.
  • SIELC Technologies. (2018, February 17). Separation of 1-Naphthalenol, 5-amino- on Newcrom R1 HPLC column. Retrieved from [Link]

  • Pratt, D. A., et al. (2015). Maximizing the Reactivity of Phenolic and Aminic Radical-Trapping Antioxidants: Just Add Nitrogen!. Accounts of Chemical Research, 48(6), 1833-1841.
  • Kudlich, M., et al. (1999). Autoxidation Reactions of Different Aromatic o-Aminohydroxynaphthalenes That Are Formed during the Anaerobic Reduction of Sulfonated Azo Dyes. Environmental Science & Technology, 33(24), 4479-4484.
  • ResearchGate. (2012, September 21). How to prevent/minimize rapid air oxidation or arylamine.... Retrieved from [Link]

  • Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

  • Lathioor, R. A., & Tratnyek, P. G. (1998). Interaction of 1-Naphthol and Its Oxidation Products with Aluminum Hydroxide. Environmental Science & Technology, 32(20), 3118-3125.
  • Google Patents. (n.d.). US4861914A - Discoloration inhibitors for aromatic amines.
  • Molecular Inorganic Chemistry. (2008, April 12). Working with air and moisture sensitive compounds. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting 1-Naphthalenol, 5-amino-, hydrochloride Solubility

Welcome to the Technical Support Center for 1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride). This compound presents unique handling challenges in aqueous media due to its amph...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride). This compound presents unique handling challenges in aqueous media due to its amphoteric nature and high susceptibility to oxidative degradation.

This guide is designed for researchers and drug development professionals. It provides field-proven insights, diagnostic workflows, and self-validating protocols to ensure reliable solubilization and stability during your experiments.

Part 1: Diagnostic Matrix & Quantitative Data

Before troubleshooting, it is critical to understand the physicochemical boundaries of this compound. "Poor solubility" is frequently a misdiagnosis of either pH-induced deprotonation or rapid auto-oxidation.

ParameterValue / RecommendationMechanistic Rationale
Amine pKa ~3.97Determines the protonation state. Maintaining a pH < 3.0 ensures the amine remains protonated, keeping the compound in its highly soluble hydrochloride salt form.
Optimal Aqueous Solvent 0.1 M HCl (Degassed)Provides the necessary protons to prevent free-base precipitation while simultaneously lowering the oxidation potential of the molecule.
Recommended Co-solvents DMSO, Ethanol (5-10% v/v)Lowers the dielectric constant of the medium, effectively solvating the hydrophobic naphthalene ring when neutral pH biological assays are required.
Effective Antioxidants Ascorbic Acid, DTT, SnCl₂Prevents the irreversible formation of insoluble quinone imines by reducing reactive intermediates back to the parent aminonaphthol.

Part 2: Frequently Asked Questions (Troubleshooting Guide)

Q: I prepared a 10 mM solution in pure water, but it turned dark brown/black within hours and formed a precipitate. Is this a solubility limit issue? A: No, this is primarily a stability issue mistaken for poor solubility. Aminonaphthols are highly electron-rich. In the presence of dissolved oxygen, they rapidly undergo auto-oxidation to form insoluble quinone imines and complex polymeric aggregates . While the hydrochloride salt provides some initial acidity, dilution in unbuffered water can cause the pH to rise, which exponentially accelerates this oxidation process. Causality & Solution: Always use degassed (nitrogen-sparged) water. If your downstream application permits, add a reducing agent like ascorbic acid or stannous chloride (SnCl₂) to quench oxidative radicals .

Q: My compound won't dissolve in standard PBS (pH 7.4). It just floats as a cloudy, white/grey suspension. Why? A: 1-Naphthalenol, 5-amino-, hydrochloride has a pKa of approximately 3.97 for its protonated amine group . When you introduce it to PBS at pH 7.4, the amine is immediately deprotonated. This converts the highly soluble hydrochloride salt into the poorly soluble free base (neutral/zwitterionic form). Causality & Solution: The hydrophobic naphthalene core cannot be solvated by water without the charged ammonium group. To achieve high concentrations at neutral pH, you must pre-dissolve the powder in a co-solvent (like DMSO) and slowly dilute it into your buffer, rather than adding the powder directly to the aqueous phase.

Q: Does heating the solution help force the powder into solution? A: We strongly advise against heating aqueous solutions of this compound. While heating thermodynamically increases solubility kinetics, it dramatically lowers the activation energy required for oxidative degradation . If you heat an oxygenated solution, it will almost instantly polymerize into a black, insoluble tar. If heating is absolutely mandatory, it must be performed strictly under an Argon or Nitrogen atmosphere.

Part 3: Mechanistic & Diagnostic Visualizations

Pathway A 5-Amino-1-naphthol HCl (Protonated Amine) Highly Soluble B Free Base Form (Neutral/Zwitterion) Poorly Soluble A->B pH > 4.0 (Buffer Addition) C Quinone Imine Complex (Oxidized Polymer) Insoluble Precipitate A->C Dissolved O2 (Slow Oxidation) B->A pH < 3.0 (Acidification) B->C Dissolved O2 (Rapid Oxidation)

Figure 1: pH-dependent speciation and oxidative degradation pathway of 5-amino-1-naphthol.

Workflow Step1 Observe Solubility Issue Cond1 Is the solution turning brown or black? Step1->Cond1 Path1 Oxidation Issue: Degas solvent & add antioxidant (e.g. DTT) Cond1->Path1 Yes Cond2 Is the pH > 4.0 (e.g., PBS buffer)? Cond1->Cond2 No (Cloudy/White) Success Clear & Stable Solution Path1->Success Path2 Deprotonation Issue: Pre-dissolve in DMSO, then dilute into buffer Cond2->Path2 Yes Path2->Success

Figure 2: Diagnostic workflow for resolving 5-amino-1-naphthol solubility and stability issues.

Part 4: Standard Operating Procedures (Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems. If the validation check at the end of the protocol fails, the system has been compromised (usually by oxygen ingress) and must be restarted.

Protocol A: Preparation of an Oxidation-Resistant Acidic Stock (100 mM)

Use this protocol when downstream applications tolerate acidic conditions (e.g., chemical synthesis, analytical chromatography).

  • Solvent Degassing: Vigorously sparge 10 mL of 0.1 M HCl with Nitrogen or Argon gas for a minimum of 15 minutes to displace all dissolved oxygen.

  • Weighing: Weigh 195.6 mg of 1-Naphthalenol, 5-amino-, hydrochloride into an amber glass vial. Rationale: Amber glass prevents photolytic degradation, which can trigger radical formation.

  • Dissolution: Transfer the degassed 0.1 M HCl into the amber vial under a gentle stream of inert gas.

  • Agitation: Vortex the sealed vial for 2 minutes. Do not use a heated ultrasonic bath.

  • Self-Validation Check: Hold the vial against a white background. The solution must be completely transparent and colorless to pale pink. If the solution is cloudy (undissolved) or dark brown (oxidized), discard it. This indicates insufficient degassing or degraded bulk powder.

  • Storage: Flush the headspace with inert gas, seal tightly with a PTFE-lined cap, and store at -20°C.

Protocol B: Preparation of a Neutral Working Solution for Bioassays (1 mM)

Use this protocol for cell culture or enzymatic assays where pH must remain at 7.4.

  • Carrier Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to create a 50 mM stock. Rationale: DMSO bypasses the aqueous free-base precipitation issue by solvating the uncharged molecule directly.

  • Buffer Fortification: Prepare your target biological buffer (e.g., PBS pH 7.4). Add an antioxidant compatible with your assay (e.g., 1 mM Ascorbic Acid or 0.5 mM Dithiothreitol [DTT]). Degas this buffer thoroughly with Nitrogen.

  • Controlled Dilution: While rapidly stirring the degassed buffer at room temperature, add the DMSO stock dropwise until you reach the 1 mM target concentration (final DMSO concentration will be 2%). Rationale: Rapid stirring prevents localized high concentrations of the free base, preventing nucleation and precipitation.

  • Self-Validation Check: The final solution should be clear. Measure the absorbance at 450-500 nm; a rising baseline indicates the onset of quinone imine polymerization. Use the solution immediately.

References

  • St. Olaf College. "Dissociation Constants of Organic Acids and Bases." St. Olaf College Department of Chemistry. Available at:[Link]

  • Faria, R. C., et al. "Determination of the Formation of Ladder Structure in Poly(5-amino-1-naphthol) by Resonant Raman and XPS Characterization." Macromolecules, ACS Publications. Available at:[Link]

  • Tucceri, R. I., et al. "Electrochemical oxidation of o-aminophenol in aqueous acidic medium: Formation of film and soluble products." Journal of Electroanalytical Chemistry, ResearchGate. Available at:[Link]

  • Fieser, L. F. "1,2-Naphthoquinone." Organic Syntheses, Vol. 17, p. 68 (1937). Available at:[Link]

Troubleshooting

Purification and recrystallization techniques for degraded 1-Naphthalenol, 5-amino-, hydrochloride

An in-depth guide to the purification and recrystallization of 1-Naphthalenol, 5-amino-, hydrochloride for researchers, scientists, and drug development professionals. Introduction 1-Naphthalenol, 5-amino-, hydrochloride...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the purification and recrystallization of 1-Naphthalenol, 5-amino-, hydrochloride for researchers, scientists, and drug development professionals.

Introduction

1-Naphthalenol, 5-amino-, hydrochloride, also known as 5-amino-1-naphthol hydrochloride, is a crucial intermediate in the synthesis of various azo dyes and other specialty chemicals.[1][] As with many aminophenol compounds, its utility is often hampered by its propensity for degradation, primarily through oxidation. This degradation leads to discoloration and the formation of impurities that can compromise the outcome of subsequent synthetic steps.

This guide serves as a technical support resource, offering troubleshooting advice and detailed protocols for the purification and recrystallization of degraded 1-Naphthalenol, 5-amino-, hydrochloride. The methodologies described herein are designed to restore the compound to a high-purity state, ensuring the reliability and reproducibility of your research.

Troubleshooting Guide: Purification & Recrystallization

This section addresses common issues encountered during the handling and purification of 1-Naphthalenol, 5-amino-, hydrochloride in a question-and-answer format.

Q1: My solid 1-Naphthalenol, 5-amino-, hydrochloride has darkened significantly (e.g., from off-white to brown or purple). What causes this, and can it still be purified?

A1: This discoloration is a classic sign of degradation. The primary cause is the oxidation of the aminonaphthol structure. The aromatic amine and hydroxyl groups are susceptible to air and light, leading to the formation of highly colored quinone-imine type structures and subsequent polymerization.

Causality: The presence of both an electron-donating amino group (-NH2) and a hydroxyl group (-OH) on the naphthalene ring system makes it highly activated and prone to oxidation. The hydrochloride salt form offers some stability, but degradation can still occur over time, especially with improper storage.[3]

Purification Potential: Yes, moderately degraded material can often be successfully purified. The key is to select a recrystallization procedure that not only separates the desired compound from soluble and insoluble impurities but also mitigates further oxidation during the process. For heavily degraded, tar-like material, purification may be challenging and result in very low yields.

Q2: What are the most common impurities I should expect in a degraded sample?

A2: Aside from residual starting materials or solvents from its synthesis, the main impurities in a degraded sample are oxidation products. These can include:

  • Quinone-imines: Formed from the initial oxidation of the aminonaphthol. These are often highly colored.

  • Polymeric materials: Quinone-imines can polymerize to form complex, often insoluble, dark-colored tars.

  • Unidentified degradation byproducts: Further reactions can lead to a mixture of related compounds.

Identifying and controlling these impurities is critical for the quality of drug products and intermediates.[4]

Q3: How do I select an appropriate solvent for recrystallization?

A3: The ideal solvent is one in which your compound is highly soluble at high temperatures but poorly soluble at low temperatures.[5] For 1-Naphthalenol, 5-amino-, hydrochloride, a polar protic solvent is a good starting point.

Expert Insight: Given that this is a hydrochloride salt, its solubility in non-polar organic solvents will be very low. The best approach is to use water or a mixture of an alcohol (like ethanol or methanol) and water. Critically, the solvent should be slightly acidified. Adding a small amount of hydrochloric acid (HCl) to the water serves two purposes:

  • Common Ion Effect: It suppresses the dissolution equilibrium of the hydrochloride salt, which can help in achieving a supersaturated state upon cooling.

  • Prevents Oxidation: A low pH environment protonates the amino group, making it less susceptible to oxidation during the heating phase of recrystallization.

A recommended starting point is to try recrystallizing a small amount of the material from dilute aqueous HCl.

Q4: My compound is "oiling out" during cooling instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point or when the concentration of the solute is too high, leading to liquid-liquid phase separation instead of crystallization.[6]

Troubleshooting Steps:

  • Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to slightly decrease the concentration.[6]

  • Slow Down Cooling: Allow the flask to cool very slowly. Insulating the flask can promote the formation of well-defined crystals instead of an oil.

  • Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask just below the solvent level. The microscopic scratches provide nucleation sites for crystal growth.[5][6]

  • Add a Seed Crystal: If you have a small amount of pure crystalline product, add a tiny crystal to the cooled solution to induce crystallization.[5]

  • Change Solvent System: If the problem persists, the chosen solvent may be unsuitable. Consider switching to a different solvent or a mixed solvent system (e.g., ethanol/water).[7]

Q5: My recrystallization yield is very low. How can I improve it?

A5: Low recovery is a common issue in recrystallization.[7] Several factors could be the cause:

  • Excess Solvent: Using too much hot solvent to dissolve the crude product is the most frequent error. This leaves a significant amount of the compound dissolved in the cold mother liquor.[5][6] Solution: Use the absolute minimum amount of near-boiling solvent to fully dissolve the solid.

  • Premature Crystallization: If the compound crystallizes in the funnel during hot filtration, you will lose product. Solution: Use a pre-heated funnel and flask for hot filtration and perform the filtration quickly.[7]

  • Improper Washing: Washing the collected crystals with room temperature or warm solvent will redissolve some of your product. Solution: Wash the crystals with a minimal amount of ice-cold recrystallization solvent.[5]

  • High Degradation: If the initial material was heavily degraded, the actual content of the desired compound might be low, leading to an inherently low yield of pure product.

Q6: I've removed colored impurities with activated charcoal, but my yield is now even lower. Why?

A6: Activated charcoal is excellent for adsorbing large, flat, colored impurity molecules. However, it is not perfectly selective and will also adsorb some of your desired product.

Causality: The high surface area of activated charcoal provides many sites for adsorption. If too much charcoal is used, or if it is left in contact with the solution for too long, a significant amount of the product can be lost.[7]

Best Practice: Use a minimal amount of charcoal (e.g., 1-2% of the solute's weight). Bring the solution to a boil, then cool it slightly before adding the charcoal to prevent violent bumping. Re-heat to boiling for a few minutes before performing the hot filtration.[7]

Experimental Protocols

Safety First: Always handle 1-Naphthalenol, 5-amino-, hydrochloride in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[8][9][10] The compound is an irritant to the skin, eyes, and respiratory system.[8][9]

Protocol 1: Standard Recrystallization from Acidified Water

This protocol is suitable for moderately discolored 1-Naphthalenol, 5-amino-, hydrochloride.

Methodology:

  • Dissolution: Place the crude, degraded 1-Naphthalenol, 5-amino-, hydrochloride (e.g., 5.0 g) into an Erlenmeyer flask. Prepare a 1-2% aqueous hydrochloric acid solution. Add a minimal amount of the hot acidic solution to the flask and heat the mixture on a hot plate with stirring. Continue to add small portions of the hot acidic solution until the solid just dissolves.

  • Decolorization (Optional): If the solution is darkly colored, remove it from the heat. Allow it to cool slightly and add a small amount of activated charcoal (approx. 50-100 mg). Reheat the mixture to boiling for 2-5 minutes.

  • Hot Gravity Filtration: If charcoal was used or if insoluble impurities are present, perform a hot filtration. Place a fluted filter paper in a stemless funnel resting on a second, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper quickly to prevent premature crystallization.

  • Crystallization: Cover the flask containing the hot, clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold distilled water, followed by a small amount of cold ethanol or acetone to facilitate drying.

  • Drying: Allow the crystals to dry on the filter by drawing air through them for several minutes. For final drying, transfer the crystals to a watch glass and place them in a vacuum desiccator.

Data Presentation: Solvent Selection Guide
Solvent SystemSolubility ProfileAdvantagesDisadvantages
Acidified Water (1-2% HCl) High solubility when hot; low solubility when cold.Excellent for salts; suppresses oxidation.May require longer drying times.
Ethanol/Water Good solubility in hot mixtures; poor in cold.Allows for fine-tuning of polarity; easy to remove.Risk of "oiling out" if proportions are not optimal.
Acetic Acid/Water Can dissolve stubborn impurities.Effective for basic compounds.[11]Can be difficult to remove completely; potential for acetate salt formation.

Visualization of Workflows

Recrystallization Workflow Diagram```dot

G cluster_prep Preparation cluster_purify Purification cluster_iso Isolation cluster_final Analysis A Crude Degraded Product B Select Solvent System A->B C Dissolve in Minimum Hot Solvent B->C D Add Activated Charcoal (If Needed) C->D E Hot Gravity Filtration C->E If no charcoal D->E F Slow Cooling & Crystallization E->F G Vacuum Filtration F->G H Wash with Ice-Cold Solvent G->H I Dry Crystals H->I J Pure Product I->J K Assess Purity (HPLC, NMR, MP) J->K

Caption: A decision tree for troubleshooting common recrystallization issues.

Frequently Asked Questions (FAQs)

Q: What are the optimal storage conditions to prevent future degradation? A: To minimize degradation, store 1-Naphthalenol, 5-amino-, hydrochloride in a tightly sealed, airtight container, preferably under an inert atmosphere (e.g., nitrogen or argon). Protect it from light by using an amber glass bottle and store it in a cool, dry, and well-ventilated place away from oxidizing agents. [3] Q: Besides oxidation products, what other impurities might be present? A: Depending on the synthetic route, impurities could include unreacted starting materials, such as 1-aminonaphthalene-5-sulfonic acid, or isomers formed during synthesis. [1]Residual solvents are also common.

Q: How do I confirm the purity of my final product? A: A combination of analytical techniques should be used for comprehensive purity assessment. [12]* High-Performance Liquid Chromatography (HPLC): The primary method for quantifying purity and detecting impurities. [13][14]* Nuclear Magnetic Resonance (¹H NMR): Confirms the structure of the compound and can detect residual solvents and other organic impurities. Quantitative NMR (qNMR) can provide a highly accurate purity assessment. [15]* Melting Point: A sharp melting point close to the literature value (approx. 190 °C with decomposition) is a good indicator of purity. [1]A broad melting range suggests the presence of impurities.

References

  • Lookchem. (n.d.). 5-Amino-1-naphthol Safety Data Sheets(SDS). Retrieved from [Link]

  • University of California, Irvine. (n.d.). Recrystallization. Retrieved from [Link]

  • Sinochem Nanjing Corporation. (n.d.). Cost-Effective 5-Amino-1-Naphthol. Retrieved from [Link]

  • PubMed. (n.d.). Characterization of the urinary metabolites of 5-amino-1-naphthol in the rat. Retrieved from [Link]

  • University of Mumbai. (n.d.). Recrystallization. Retrieved from [Link]

  • University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

  • ResearchGate. (n.d.). 1-Naphthol degradation by strain B2 and identification of the.... Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2-Naphthol, 1-amino-, hydrochloride. Retrieved from [Link]

  • ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

  • NextSDS. (n.d.). 5-AMINO-1-NAPHTHOL HYDROCHLORIDE — Chemical Substance Information. Retrieved from [Link]

  • Google Patents. (n.d.). US5866719A - Process for the purification of an aminoalcohol.
  • Symbiosis Online Publishing. (2022, January 10). Recent Trends in Analytical Techniques for Impurity Profiling. Retrieved from [Link]

  • PubMed Central. (2014, June 20). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Retrieved from [Link]

  • National Institutes of Health. (n.d.). 5-Amino-1-naphthol | C10H9NO | CID 65746 - PubChem. Retrieved from [Link]

  • PubMed Central. (n.d.). 5-Amino-1-naphthol. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 5-Amino-1-naphthol - the NIST WebBook. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) 5-Amino-1-naphthol. Retrieved from [Link]

  • SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. Retrieved from [Link]

  • Journal of Drug Delivery and Therapeutics. (2019, July 15). Analytical Techniques in Pharmaceutical Analysis for Samples Separation, Characterization, Determination and its Handling. Retrieved from [Link]

  • International Journal of Novel Research and Development. (2018, April 15). Degradation Profiling of Pharmaceuticals: A Review. Retrieved from [Link]

  • International Journal of Science and Research Archive. (2024, June 17). Analytical techniques for peptide-based drug development: Characterization, stability and quality control. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 5-Amino-1-naphthol. Retrieved from [Link]

Sources

Optimization

Handling moisture sensitivity and hygroscopicity of 1-Naphthalenol, 5-amino-, hydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for 1-Naphthalenol, 5-amino-, hydrochloride. This resource is designed to provide you with in-depth technica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 1-Naphthalenol, 5-amino-, hydrochloride. This resource is designed to provide you with in-depth technical guidance, troubleshooting solutions, and frequently asked questions regarding the handling and use of this hygroscopic and moisture-sensitive compound. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and the quality of your results.

Understanding the Challenge: Moisture Sensitivity and Hygroscopicity

1-Naphthalenol, 5-amino-, hydrochloride is a valuable compound in various research and development applications, including as a precursor in the synthesis of dyes and pharmaceuticals.[1][2] However, its utility is intrinsically linked to its proper handling, primarily due to its hygroscopic nature. Hygroscopic substances readily absorb moisture from the atmosphere, which can lead to a host of experimental challenges.[3][4][5]

For 1-Naphthalenol, 5-amino-, hydrochloride, moisture absorption can result in:

  • Physical Changes: Clumping, caking, or even deliquescence (dissolving in the absorbed water) can occur, making accurate weighing and handling difficult.[5][6]

  • Chemical Degradation: The presence of water can initiate or accelerate degradation pathways, such as hydrolysis, leading to the formation of impurities.[7][8] This is a critical concern in drug development, as degradation products can affect the safety and efficacy of the final product.[9]

  • Inaccurate Concentrations: If the compound has absorbed a significant amount of water, the actual weight of the active molecule will be less than the measured weight, leading to errors in solution preparation and subsequent assays.

This guide will provide you with the best practices to mitigate these risks and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: My container of 1-Naphthalenol, 5-amino-, hydrochloride has arrived, and the powder appears clumpy. Is it still usable?

A1: Minor clumping is an early indicator of moisture absorption.[6] While the material may still be usable for non-critical applications, it is crucial to assess the extent of the issue.

  • For high-purity or quantitative experiments: It is strongly recommended to use a fresh, free-flowing lot of the compound. The presence of clumps suggests that the material's purity and effective concentration may be compromised.

  • For less sensitive applications: If you must use a slightly clumped powder, you can attempt to gently break up the clumps with a clean, dry spatula inside a controlled environment like a glovebox or in a room with low humidity.[6] However, be aware that this does not remove the absorbed moisture.

Q2: What are the ideal storage conditions for 1-Naphthalenol, 5-amino-, hydrochloride to prevent moisture absorption?

A2: Proper storage is the first line of defense against moisture-related issues.[3][4] The following conditions are recommended:

ParameterRecommendationRationale
Container Tightly sealed, airtight container.Prevents exposure to atmospheric moisture.[3][4]
Environment A cool, dry, and well-ventilated place.Minimizes the driving force for moisture absorption.[10][11]
Desiccation Store inside a desiccator containing a suitable desiccant (e.g., silica gel, calcium chloride).Actively removes moisture from the immediate storage environment.[5]
Inert Atmosphere For highly sensitive applications or long-term storage, consider storage under an inert atmosphere (e.g., argon or nitrogen) in a glovebox.Provides the most robust protection against moisture and atmospheric oxygen.

Q3: I need to prepare a stock solution of 1-Naphthalenol, 5-amino-, hydrochloride. What precautions should I take?

A3: Preparing a stock solution requires careful attention to detail to minimize moisture exposure and ensure accuracy.

  • Work Quickly: Minimize the time the primary container is open to the atmosphere.[6] If you need to weigh multiple samples, do so in rapid succession.

  • Use a Controlled Environment: Whenever possible, weigh the compound in a low-humidity environment, such as a glovebox or a balance enclosure with a desiccant.

  • Anhydrous Solvents: Use a high-purity, anhydrous grade of your chosen solvent to prevent introducing water into your solution.

  • Proper Dissolution Technique: Add the weighed powder to the volumetric flask, followed by a small amount of the anhydrous solvent to dissolve it completely.[6] Once dissolved, dilute to the final volume with the anhydrous solvent.[6]

Q4: Can I dry 1-Naphthalenol, 5-amino-, hydrochloride if it has absorbed moisture?

A4: While technically possible to remove moisture from a chemical, it is generally not recommended for this compound without specific, validated procedures.[4] Gentle heating in an oven could potentially remove water, but it also risks thermal degradation of the compound.[3] The decomposition temperature and potential for side reactions under heat would need to be carefully considered. It is generally safer and more reliable to procure a new, dry batch of the material.

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common problems encountered when working with 1-Naphthalenol, 5-amino-, hydrochloride.

Problem 1: Inconsistent or Non-Reproducible Experimental Results

Possible Cause: Moisture absorption leading to inaccurate weighing and concentration of solutions.

Troubleshooting Workflow:

Caption: Troubleshooting inconsistent experimental results.

Problem 2: Visible Degradation or Color Change in the Solid Compound or Solutions

Possible Cause: Chemical degradation, potentially accelerated by moisture or exposure to light and air (oxidation).

Troubleshooting Workflow:

Caption: Troubleshooting visible degradation.

Experimental Protocols

Protocol 1: Recommended Weighing Procedure for Hygroscopic 1-Naphthalenol, 5-amino-, hydrochloride

Objective: To accurately weigh the compound while minimizing moisture absorption.

Materials:

  • 1-Naphthalenol, 5-amino-, hydrochloride

  • Analytical balance

  • Weighing boat or paper

  • Spatula

  • Glovebox or balance enclosure with low humidity

  • Desiccator

Procedure:

  • Place the sealed container of 1-Naphthalenol, 5-amino-, hydrochloride, a clean and dry spatula, and a weighing boat inside a desiccator and allow them to equilibrate for at least 30 minutes.

  • If available, transfer all materials into a glovebox with a dry, inert atmosphere. If a glovebox is not available, perform the weighing in a balance enclosure with a desiccant.

  • Tare the weighing boat on the analytical balance.

  • Quickly open the container of 1-Naphthalenol, 5-amino-, hydrochloride, remove the desired amount of powder using the equilibrated spatula, and place it onto the weighing boat.[6]

  • Immediately and securely close the compound's container.[6]

  • Record the weight of the powder.

  • Proceed immediately to the preparation of the stock solution.

Protocol 2: Preparation of a Stock Solution

Objective: To prepare an accurate stock solution of 1-Naphthalenol, 5-amino-, hydrochloride.

Materials:

  • Weighed 1-Naphthalenol, 5-amino-, hydrochloride

  • Volumetric flask (Class A)

  • Anhydrous solvent (e.g., HPLC-grade DMSO, DMF, or other suitable solvent)

  • Pipettes

Procedure:

  • Transfer the weighed powder into the appropriate size volumetric flask.[6]

  • Add a small amount of the anhydrous solvent to the flask, enough to wet and begin dissolving the powder.

  • Gently swirl the flask to dissolve the compound completely. Sonication may be used if necessary, but avoid excessive heating.

  • Once the solid is fully dissolved, add the anhydrous solvent to the calibration mark of the volumetric flask.[6]

  • Stopper the flask and mix thoroughly by inverting the flask 10-15 times.

  • For storage, transfer the solution to a tightly sealed, light-protected container (e.g., amber glass vial). If not for immediate use, store at the recommended temperature based on stability data (typically refrigerated or frozen).[6]

Advanced Topic: Stability Indicating Method Development

For critical applications in drug development, it is essential to have an analytical method that can distinguish the intact active pharmaceutical ingredient (API) from its degradation products. This is known as a stability-indicating method (SIM).

Key Principles:

  • Forced Degradation Studies: The drug substance is subjected to stress conditions (e.g., acid, base, oxidation, heat, light) to intentionally generate degradation products.

  • Chromatographic Separation: A method, typically High-Performance Liquid Chromatography (HPLC), is developed to separate the parent compound from all generated degradation products.[12][13]

  • Specificity: The method must demonstrate that the peak for the parent compound is pure and does not have any co-eluting degradation products.

Logical Flow for Developing a Stability-Indicating HPLC Method:

G A Define Compound Properties (pKa, logP, solubility) C Initial HPLC Method Scouting (Column, Mobile Phase, Gradient) A->C B Perform Forced Degradation Studies (Acid, Base, Peroxide, Heat, Light) D Analyze Stressed Samples B->D C->D E Optimize Separation (Peak Purity, Resolution) D->E Inadequate Separation E->D Re-analyze F Method Validation (ICH Q2) E->F Adequate Separation G Validated Stability-Indicating Method F->G

Caption: Workflow for Stability-Indicating Method Development.

By implementing these best practices and utilizing the troubleshooting guides, you can ensure the reliable and effective use of 1-Naphthalenol, 5-amino-, hydrochloride in your research and development endeavors.

References

  • TutorChase. How do you handle hygroscopic solutes in the lab? [Link]

  • Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic. [Link]

  • National Center for Biotechnology Information. 5-Amino-1-naphthol. PubChem Compound Summary for CID 65746. [Link]

  • Chromatography Forum. How to Handle Hygroscopic Reference Standards? [Link]

  • NextSDS. 5-AMINO-1-NAPHTHOL HYDROCHLORIDE — Chemical Substance Information. [Link]

  • LookChem. 5-Amino-1-naphthol Safety Data Sheets(SDS). [Link]

  • SIELC Technologies. Separation of 1-Naphthalenol, 5-amino- on Newcrom R1 HPLC column. [Link]

  • International Journal of Scientific Development and Research. Stability indicating study by using different analytical techniques. [Link]

  • Czapik, A., Nitka, A., & Gdaniec, M. (2009). 5-Amino-1-naphthol. Acta Crystallographica Section E: Structure Reports Online, 65(12), o3069. [Link]

  • National Institute of Standards and Technology. 5-Amino-1-naphthol. In NIST Chemistry WebBook. [Link]

  • ResearchGate. (PDF) 5-Amino-1-naphthol. [Link]

  • DOI. Analytical methods for the determination of α-naphthol and β-naphthol in biological and environmental samples: a review. [Link]

  • ResearchGate. Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [Link]

  • LCGC International. Analytical Methods to Determine the Stability of Biopharmaceutical Products. [Link]

  • World Journal of Pharmaceutical Research. A SYSTEMATIC REVIEW ON: FORCED DEGRADATION STUDIES. [Link]

  • Allied Academies. A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges and solutions. [Link]

  • Wikipedia. 1-Naphthol. [Link]

  • United Nations Office on Drugs and Crime. Contaminated medicines and pharmaceutical inactive ingredients pose persistent threat to public health, say WHO and UNODC. [Link]

  • National Center for Biotechnology Information. The evolving role of investigative toxicology in the pharmaceutical industry. [Link]

  • News-Medical.Net. Five stability risks that can undermine drug formulation. [Link]

  • AAPS PharmSciTech. Advice on Degradation Products in Pharmaceuticals: A Toxicological Evaluation. [Link]

  • MDLinx. The 'inactive' drug ingredients fueling health problems. [Link]

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Troubleshooting

Enhancing the Stability of 1-Naphthalenol, 5-amino-, hydrochloride in Buffer Solutions: A Technical Guide

Welcome to the technical support center for handling amine-containing naphthalenol compounds. This guide is designed for researchers, scientists, and drug development professionals who are working with 1-Naphthalenol, 5-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for handling amine-containing naphthalenol compounds. This guide is designed for researchers, scientists, and drug development professionals who are working with 1-Naphthalenol, 5-amino-, hydrochloride and encountering stability challenges in aqueous buffer solutions. Our goal is to provide a deep understanding of the degradation mechanisms and to offer practical, field-proven strategies to enhance the stability of this compound in your experiments.

Part 1: Understanding the Inherent Instability

The chemical structure of 1-Naphthalenol, 5-amino- (also known as 5-amino-1-naphthol) contains two functional groups that are highly susceptible to oxidation: a phenolic hydroxyl (-OH) group and an aromatic amino (-NH2) group.[1][2][3] The presence of both on the naphthalene ring system makes the molecule electron-rich and prone to rapid degradation, especially in aqueous environments.

The primary degradation pathway is oxidation, which can be initiated by dissolved oxygen, light, heat, or trace metal ion contaminants.[1][4][5] This oxidative process often leads to the formation of highly colored quinone-imine species and subsequent polymerization, which is visually observed as a rapid color change in the solution, typically to purple, brown, or black.

Caption: Chemical structure of 5-Amino-1-naphthol highlighting the reactive functional groups.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered when working with 1-Naphthalenol, 5-amino-, hydrochloride in buffer solutions.

Q1: My solution of 1-Naphthalenol, 5-amino-, hydrochloride turns dark purple or brown almost immediately upon preparation. What is happening?

A1: Rapid Oxidation. This is the most common problem and is almost always due to rapid, uncatalyzed or catalyzed oxidation. The two most likely culprits are inappropriate pH and the presence of dissolved oxygen .

  • The Critical Role of pH: The stability of this compound is highly pH-dependent.[6][7] The amino group has a pKa of approximately 3.97.[8]

    • Above pH 4: The amino group is predominantly in its deprotonated, neutral form (-NH2). This form is a powerful electron-donating group, which activates the aromatic ring and makes the entire molecule extremely susceptible to oxidation.

    • Below pH 4: The amino group is protonated (-NH3+). In this state, it becomes an electron-withdrawing group, which deactivates the ring and significantly slows the rate of oxidation.

    Therefore, preparing your solution in a neutral or basic buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4) will cause near-instantaneous degradation.

  • Dissolved Oxygen: Standard laboratory buffers are saturated with atmospheric oxygen. Oxygen acts as the primary oxidizing agent, readily reacting with the electron-rich aminonaphthol.[2][9]

G cluster_0 cluster_1 A High pH (> 5) B Deprotonated Amine (-NH2) A->B Favors C Electron-Rich Ring (Activated) B->C D Rapid Oxidation (Color Change) C->D E Low pH (< 4) F Protonated Amine (-NH3+) E->F Favors G Electron-Poor Ring (Deactivated) F->G H Enhanced Stability G->H

Caption: The influence of pH on the stability of 5-Amino-1-naphthol.

Q2: What is the optimal pH range for my buffer, and which buffer system should I use?

A2: Acidic pH is Essential. To maintain the protonated state of the amino group, a buffer pH between 3.0 and 4.5 is strongly recommended.

  • Recommended Buffers: Acetate or citrate buffers are excellent choices for this pH range. They are easy to prepare and are less likely to participate in side reactions.

  • Buffers to Avoid: Avoid phosphate buffers, as their effective buffering range is outside the optimal stability window for this compound. Also, avoid buffers containing metal ions.

Q3: Beyond pH, what other factors accelerate degradation?

A3: Several environmental factors can significantly increase the rate of degradation. A summary is provided in the table below.

FactorEffect on StabilityMitigation Strategy
Dissolved Oxygen Primary oxidizing agent, leading to rapid degradation.[2][9]De-gas all buffers (sparging with N₂ or Ar, or sonication). Prepare and store solutions under an inert atmosphere.
Light Exposure UV and visible light can provide the energy to initiate photo-oxidative reactions.[10][11]Work in a low-light environment. Use amber glass vials or wrap containers in aluminum foil.
Elevated Temperature Increases the rate of all chemical reactions, including oxidation.[11][12]Prepare solutions fresh. Store stock solutions at low temperatures (2-8°C or -20°C).[13] Avoid repeated freeze-thaw cycles.
Trace Metal Ions Metal ions like Cu²⁺ and Fe³⁺ can catalytically accelerate oxidation pathways.Use high-purity water (e.g., 18 MΩ·cm). Incorporate a chelating agent like EDTA into your buffer.

Part 3: Experimental Protocols for Stability Enhancement

Here we provide step-by-step protocols to prepare stabilized solutions and to perform a basic stability assessment.

Protocol 1: Preparation of a Stabilized Buffer Solution

This protocol outlines the preparation of a pH 4.0 citrate-based buffer designed to minimize degradation.

Materials:

  • Citric acid, monohydrate

  • Sodium citrate, dihydrate

  • EDTA disodium salt

  • Ascorbic acid (or Sodium Metabisulfite)

  • High-purity (18 MΩ·cm) water

  • Nitrogen or Argon gas source

  • Calibrated pH meter

Procedure:

  • De-gas Water: Take a suitable volume of high-purity water and sparge with nitrogen or argon gas for at least 30 minutes to remove dissolved oxygen.

  • Prepare Buffer: To the de-gassed water, add citric acid and sodium citrate to achieve the desired concentration (e.g., 50 mM).

  • Add Chelating Agent: Add EDTA to a final concentration of 0.1-1.0 mM. This will sequester trace metal ions.

  • Add Antioxidant: Add a suitable antioxidant.

    • Ascorbic Acid: A good general-purpose radical scavenger.[14] Use a final concentration of 1-5 mM.

    • Sodium Metabisulfite: A potent oxygen scavenger. Use a final concentration of 1-5 mM. Note: Sulfites may interfere with some downstream applications.

  • Adjust pH: Carefully adjust the pH to 4.0 using small additions of citric acid or sodium citrate solution.

  • Final Sparge: Sparge the final buffer solution with nitrogen or argon for another 15 minutes.

  • Dissolve Compound: Weigh and dissolve the 1-Naphthalenol, 5-amino-, hydrochloride directly into the final, stabilized buffer.

  • Storage: Store the solution in a tightly sealed amber vial with minimal headspace, under an inert gas blanket if possible, at 2-8°C.

Protocol 2: Workflow for a Forced Degradation Study

A forced degradation study is essential to understand your compound's stability under various stress conditions and to confirm that your analytical method is "stability-indicating".[4][5][15]

G cluster_conditions Stress Conditions A Prepare Stock Solution in Stabilized Buffer B Aliquot Stock into Separate Vials (e.g., Amber HPLC Vials) A->B C Control (4°C, Dark) B->C D Thermal Stress (e.g., 40°C, Dark) B->D E Photolytic Stress (ICH Light Box, 25°C) B->E F Oxidative Stress (e.g., add 0.1% H2O2) B->F G Sample at Time Points (e.g., T=0, 2, 4, 8, 24 hr) C->G D->G E->G F->G H Analyze by Stability-Indicating HPLC-UV/MS Method G->H I Evaluate Data: - Parent Peak Area % - Impurity Peak Area % - Mass Balance H->I

Caption: Experimental workflow for a forced degradation study.

Analysis:

  • A stability-indicating HPLC method is one that can separate the intact parent compound from all its degradation products.[15][16]

  • Monitor the decrease in the peak area of 1-Naphthalenol, 5-amino- and the appearance and growth of new peaks, which correspond to degradants.

  • The goal of a forced degradation study is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to ensure that potential degradants can be reliably detected.[15]

By systematically applying these principles and protocols, you can significantly enhance the stability of 1-Naphthalenol, 5-amino-, hydrochloride in your buffer solutions, leading to more reliable and reproducible experimental results.

References

  • Vertex AI Search. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
  • PubMed. (2018, August 22). pH switch for OH-photoacidity in 5-amino-2-naphthol and 8-amino-2-naphthol. [Link]

  • International Journal of Applied Pharmaceutics.
  • PubMed. Characterization of the urinary metabolites of 5-amino-1-naphthol in the rat. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2014, May 31).
  • Applied Clinical Trials. A practical guide to forced degradation and stability studies for drug substances.
  • ResearchGate. (2019, March 3). IMPORTANCE OF FORCED DEGRADATION STUDY IN PHARMACEUTICAL INDUSTRY-A REVIEW. [Link]

  • ResearchGate. Proposed catabolic pathway of 1-naphthol and the catabolic genes. [Link]

  • PMC. Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure. [Link]

  • ACS Publications. (2015, April 3). Maximizing the Reactivity of Phenolic and Aminic Radical-Trapping Antioxidants: Just Add Nitrogen!. [Link]

  • ResearchGate. Oxidation potentials of phenolic and amino antioxidants. [Link]

  • MDPI. (2022, November 25). Biochemistry of Antioxidants: Mechanisms and Pharmaceutical Applications. [Link]

  • ACS Publications. (2018, July 20). Role of Antioxidants in Enhancing Oxidation Stability of Biodiesels. [Link]

  • PubMed. Mechanism of polyol-induced protein stabilization: solubility of amino acids and diglycine in aqueous polyol solutions. [Link]

  • MDPI. (2023, February 25). Short- and Long-Term Stability of Aromatic Amines in Human Urine. [Link]

  • PMC. 5-Amino-1-naphthol. [Link]

  • Semantic Scholar. Stability of aqueous solutions of N-acetyl-p-aminophenol. [Link]

  • AMS Biopharma. (2025, December 11).
  • PubChem. 5-Amino-1-naphthol. [Link]

  • Journal of Plant Protection Research. Effects of UV-light, temperature and storage on the stability and biological effectiveness of some insecticides.
  • ResearchGate. (2024, December 12). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. [Link]

  • PMC. Hydrothermal Degradation of Amino Acids. [Link]

  • African Journal of Pure and Applied Chemistry. (2024, August 31). Influence of pH on the Stability of Pharmaceutical Compounds in Japan.
  • A-Z Chemistry. 1-NAPHTHOL.
  • ResearchGate. (2013, September 3). Photostability testing of pharmaceutical products. [Link]

  • Prezi. (2025, December 7).
  • PMC. On the pH-optimum of activity and stability of proteins. [Link]

  • MDPI. (2018, February 23). Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. [Link]

  • BioProcess International. (2011, January 1). Stability Considerations for Biopharmaceuticals: Overview of Protein and Peptide Degradation Pathways. [Link]

  • PubMed. Stability of aqueous solutions of N-acetyl-p-aminophenol. [Link]

  • Encyclopedia.pub. (2023, March 29). Instability of Peptide and Possible Causes of Degradation. [Link]

  • PubMed. (2019, December 15). Long-term thermal stability of fluorescent dye used for chiral amino acid analysis on future spaceflight missions. [Link]

  • MDPI. (2023, March 14). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. [Link]

  • ResearchGate. (2025, October 11). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review.
  • International Journal of Science and Research Archive. (2024, June 17).
  • US Pharmacopeia (USP). Amino acid analysis refers to the methodology used to determine the amino acid composition or content of proteins.
  • ResearchGate. (2025, February 26).
  • Almac Group. Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustrated case study. [Link]

Sources

Reference Data & Comparative Studies

Validation

Benchmarking 1-Naphthalenol, 5-amino-, hydrochloride Against Traditional Naphthylamine Derivatives

1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride, CAS 63134-21-4) is a highly versatile bifunctional aromatic compound featuring both hydroxyl and amino groups on a naphthalene...

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Author: BenchChem Technical Support Team. Date: April 2026

1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride, CAS 63134-21-4) is a highly versatile bifunctional aromatic compound featuring both hydroxyl and amino groups on a naphthalene core[1]. Unlike simple naphthylamines, which are historically notorious for their severe toxicity and limited bench-scale utility, the bifunctional nature of 5-amino-1-naphthol hydrochloride provides unique physicochemical advantages.

As a Senior Application Scientist, I have structured this guide to benchmark the reactivity, toxicological profile, and application efficacy of 5-amino-1-naphthol hydrochloride against other naphthylamine derivatives, specifically focusing on its performance in mass spectrometry and conductive polymer synthesis.

Section 1: Toxicological and Structural Benchmarking

When designing assays or synthetic routes, the choice of naphthylamine derivative is often dictated as much by safety protocols as by chemical reactivity.

Mechanistic Causality of Toxicity: Unsubstituted 2-naphthylamine is a highly regulated . Its profound toxicity is driven by N-oxidation in the liver followed by O-acetylation in the bladder, forming DNA-reactive intermediates that lead to bladder cancer[2]. Similarly, N-phenyl-1-naphthylamine (P1NA) undergoes rapid biotransformation into 1,4-naphthoquinone, inducing severe intracellular and oxidative damage[3].

The 5-Amino-1-naphthol Advantage: The introduction of the hydroxyl group at the C1 position fundamentally alters the molecule's electron density and metabolic activation pathways. While 5-amino-1-naphthol hydrochloride remains an [1], it escapes the strict Group 1 carcinogenic classification of 2-naphthylamine[2]. Furthermore, the hydrochloride salt form significantly enhances aqueous solubility compared to free-base naphthylamines, facilitating safer, dust-free handling and easier integration into aqueous workflows.

Table 1: Toxicological and Physicochemical Comparison
CompoundCAS NumberKey Functional GroupsPrimary Hazard / ToxicityAqueous Solubility
5-Amino-1-naphthol HCl 63134-21-4-OH, -NH2·HClIrritant (Eye/Skin/Respiratory)High (Salt form)
1-Naphthylamine 134-32-7-NH2Toxic, suspected carcinogenLow
2-Naphthylamine 91-59-8-NH2Group 1 Carcinogen (Bladder)Low
N-Phenyl-1-naphthylamine 90-30-2Secondary AmineROS inducer, highly toxic to aquatic lifeVery Low
Section 2: Application Benchmark - MALDI-ISD Matrix Performance

In proteomic analysis, specifically Matrix-Assisted Laser Desorption/Ionization In-Source Decay (MALDI-ISD), achieving high sequence coverage of post-translationally modified proteins is notoriously difficult. 5-Amino-1-naphthol (5,1-ANL) has emerged as a , outperforming traditional matrices like 2,5-dihydroxybenzoic acid (2,5-DHB) and 1,5-diaminonaphthalene (1,5-DAN)[4].

Mechanistic Causality: The efficacy of 5-amino-1-naphthol lies in the noncoplanar orientation of its amine group relative to the aromatic moiety, which facilitates optimal hydrogen bonding with the analyte[4]. During laser irradiation, the synergistic presence of the electron-donating -OH and -NH2 groups promotes highly efficient hydrogen radical transfer to the peptide backbone. This triggers preferential cleavage at N-Cα bonds (yielding c- and z-ions) without causing the premature neutral loss of labile phosphate groups, a common failure point with 2,5-DHB.

Experimental Protocol: MALDI-ISD Matrix Preparation & Spotting
  • Reagent Preparation : Dissolve 5-amino-1-naphthol hydrochloride in a 50% acetonitrile / 0.1% trifluoroacetic acid (TFA) aqueous solution to yield a 10 mg/mL matrix solution. (Self-validation: The HCl salt provides inherent acidic protons, aiding the initial ionization phase).

  • Analyte Mixing : Mix the phosphorylated peptide sample (10 pmol/µL) with the matrix solution at a 1:1 (v/v) ratio.

  • Co-crystallization : Deposit 1 µL of the mixture onto a stainless-steel MALDI target plate. Allow it to dry completely at room temperature to ensure uniform co-crystallization.

  • Data Acquisition : Analyze in positive ion mode using a MALDI-TOF mass spectrometer. Calibrate laser intensity to a threshold that initiates in-source decay (typically 10-20% higher than standard intact mass analysis).

MALDI_ISD A Phosphopeptide Analyte C Co-crystallization & Laser Irradiation A->C B 5-Amino-1-naphthol Matrix B->C D Hydrogen Radical Transfer C->D Energy Transfer E c- and z-ion Formation D->E N-Cα Cleavage

MALDI-ISD workflow utilizing 5-amino-1-naphthol for phosphopeptide fragmentation.

Section 3: Application Benchmark - Electropolymerization and Conductive Polymers

The synthesis of conductive polymer films requires monomers that can form stable, conjugated networks without excessive electrode fouling. 5-Amino-1-naphthol is a highly versatile bifunctional monomer that exhibits unique when benchmarked against simple 1-naphthol[5].

Mechanistic Causality: In 1-naphthol, polymerization occurs exclusively through C-O-C or C-C coupling, often leading to rapid electrode fouling due to non-conductive film formation[5]. Conversely, 5-amino-1-naphthol can polymerize via two distinct routes depending on the electrolyte pH. In acidic media (pH < 2), the oxidation potential of the amino group is selectively lowered, driving polymerization exclusively through the -NH2 groups. This forms a poly(amine) structure characterized by a highly stable, [6]. In basic media, the -OH groups are deprotonated and oxidized, yielding a poly(naphthalene oxide) structure[6]. This structural duality allows researchers to precisely tune the resulting polymer's electrochromic and conductive properties.

Experimental Protocol: Acidic Electropolymerization of 5-Amino-1-naphthol
  • Electrolyte Preparation : Prepare a 0.1 M solution of 5-amino-1-naphthol hydrochloride in an aqueous 1.0 M hydrochloric acid (HCl) or camphorsulfonic acid electrolyte[6].

  • Cell Setup : Utilize a standard three-electrode cell: a platinum disc working electrode, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

  • Deaeration : Purge the solution with high-purity nitrogen gas for 15 minutes to remove dissolved oxygen, which can quench radical intermediates during polymer propagation.

  • Cyclic Voltammetry : Apply cyclic potential sweeps between -0.2 V and +0.8 V (vs. Ag/AgCl) at a scan rate of 50 mV/s for 20 cycles.

  • Film Characterization : Observe the growth of the electroactive poly(5-amino-1-naphthol) film on the working electrode, characterized by reversible redox peaks in the voltammogram. Rinse the film with monomer-free electrolyte before subsequent XPS or Resonant Raman analysis[6].

Electropolymerization Monomer 5-Amino-1-naphthol Acidic Acidic Media (pH < 2) Oxidation of -NH2 Monomer->Acidic Applied Potential Basic Basic Media (pH > 10) Oxidation of -OH Monomer->Basic Applied Potential PolyAmine Poly(amine) Ladder Structure (Conductive Film) Acidic->PolyAmine C-N Coupling PolyOxide Poly(naphthalene oxide) Structure Basic->PolyOxide C-O-C Coupling

pH-dependent electropolymerization pathways of bifunctional 5-amino-1-naphthol.

References
  • PubChem. "5-Amino-1-naphthol | CID 65746." National Center for Biotechnology Information.[Link]

  • National Center for Biotechnology Information. "2-NAPHTHYLAMINE - Chemical Agents and Related Occupations." NCBI Bookshelf.[Link]

  • Cheng, L., et al. "Comparative biotoxicity of N-Phenyl-1-naphthylamine and N-Phenyl-2-naphthylamine on cyanobacteria Microcystis aeruginosa." Chemosphere, 176, 183-191 (2017).[Link]

  • Wariishi, T., et al. "The use of 5-amino-1-naphthol as a novel matrix for ISD of phosphorylated peptides in MALDI time-of-flight mass spectrometry." Rapid Communications in Mass Spectrometry, 27(1), 103-108 (2013).[Link]

  • Ribeiro, A., et al. "Determination of the Formation of Ladder Structure in Poly(5-amino-1-naphthol) by Resonant Raman and XPS Characterization." Macromolecules, 36(6), 1955-1961 (2003).[Link]

  • Szekeres, K. J., et al. "Comparison between Electrooxidation of 1-Naphthol and 2-Naphthol in Different Non-Aqueous Solvents." Molecules, 29(6), 1358 (2024).[Link]

Sources

Validation

Validating NMR peak assignments for 1-Naphthalenol, 5-amino-, hydrochloride against literature

Executive Summary For researchers and drug development professionals, the unambiguous structural characterization of starting materials and intermediates is a regulatory and scientific imperative. 1-Naphthalenol, 5-amino...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For researchers and drug development professionals, the unambiguous structural characterization of starting materials and intermediates is a regulatory and scientific imperative. 1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride) presents a unique analytical challenge. Because chemical databases frequently default to spectral data for the free base rather than the hydrochloride salt, relying solely on literature comparisons can lead to catastrophic misassignments.

This guide provides a comprehensive comparison of validation strategies, demonstrating why a self-validating, multi-nuclear 1D and 2D NMR workflow is superior to literature-only comparisons or in-silico predictions. By detailing the causality behind each experimental choice, we establish a robust framework for definitive structural assignment.

Analytical Challenges & Mechanistic Causality

The core difficulty in validating the NMR spectra of 1-Naphthalenol, 5-amino-, hydrochloride lies in its salt state.

  • Electronic Substituent Effects: In its free base form (), the amino group (-NH₂) is strongly electron-donating via resonance, which shields the ortho and para protons (H6, H8, H4). However, protonation to the anilinium ion (-NH₃⁺) completely removes this lone pair from conjugation. The group becomes strongly electron-withdrawing via induction, causing massive deshielding (downfield shifts) of the adjacent protons and carbons.

  • Labile Proton Dynamics: The -OH and -NH₃⁺ protons are subject to chemical exchange. Depending on the solvent, concentration, and temperature, these signals can appear as sharp singlets, broad humps, or disappear entirely into the baseline.

To overcome these challenges, we cannot rely on static literature. We must build a self-validating experimental system .

Workflow & Self-Validating Logic

NMR_Workflow A Sample Preparation (HCl Salt in DMSO-d6) B 1D NMR Acquisition (1H & 13C) A->B Transfer to Magnet C 2D NMR Acquisition (COSY, HSQC, HMBC) B->C Structural Ambiguity D Peak Integration & Multiplet Analysis B->D Direct Analysis E D2O Exchange (Identify -OH, -NH3+) B->E Labile Protons G Final Assignment Validation C->G Connectivity D->G Chemical Shifts E->G Exchange Confirmation F Literature Comparison (SpectraBase / PubChem) F->G Cross-Reference

Workflow for validating 1D/2D NMR assignments of 5-amino-1-naphthol HCl against literature.

Step-by-Step Experimental Methodology

Step 1: Sample Preparation (Solvent Causality)

  • Protocol: Dissolve 15 mg of 1-Naphthalenol, 5-amino-, hydrochloride in 0.6 mL of DMSO-d₆ (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: As a hydrochloride salt, the compound possesses a strong ionic crystal lattice, rendering it insoluble in non-polar solvents like CDCl₃. DMSO-d₆ disrupts these ionic interactions. Crucially, DMSO is a strong hydrogen-bond acceptor. It binds to the -OH and -NH₃⁺ protons, drastically slowing their chemical exchange rate with residual water. This allows them to be observed as distinct, quantifiable peaks rather than an averaged baseline distortion. TMS provides an internal standard (0.00 ppm) to ensure trustworthiness across different magnet fields.

Step 2: D₂O Exchange (The Binary Self-Validation)

  • Protocol: Acquire a standard ¹H NMR spectrum. Then, add 2 drops of Deuterium Oxide (D₂O) directly to the NMR tube, shake vigorously for 30 seconds, and re-acquire the spectrum.

  • Causality: The addition of D₂O introduces a vast excess of deuterium. The labile protons (-OH and -NH₃⁺) undergo rapid chemical exchange, replacing protium with deuterium. Because deuterium resonates at a completely different frequency, these specific signals vanish from the ¹H NMR spectrum. This creates a self-validating binary state: if a peak disappears, it is unequivocally a heteroatom-bound proton, eliminating the risk of misassigning it as an overlapping aromatic proton.

Step 3: 2D NMR Acquisition (Interlocking Logic)

  • Protocol: Acquire COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) spectra.

  • Causality: 1D NMR relies on chemical shift predictions, which can be inaccurate for salts. 2D NMR maps actual physical connectivity. COSY identifies adjacent protons, effectively isolating the phenol ring spin system (H2-H3-H4) from the anilinium ring spin system (H6-H7-H8). HSQC links these assigned protons directly to their parent carbons. Finally, HMBC detects long-range couplings (²J_CH and ³J_CH), allowing us to assign the "invisible" quaternary carbons (C1, C5, C4a, C8a) by linking them to the firmly assigned protons.

NMR_Logic H1 1H NMR (Proton Environments) COSY COSY (H-H Coupling) H1->COSY Spin Systems HSQC HSQC (C-H Direct Bonds) H1->HSQC 1J_CH HMBC HMBC (Long-Range C-H) H1->HMBC 2J_CH / 3J_CH C13 13C NMR (Carbon Backbone) C13->HSQC 1J_CH C13->HMBC Quaternary C VAL Self-Validated Assignments COSY->VAL HSQC->VAL HMBC->VAL

Self-validating logic of 2D NMR techniques for unambiguous structural assignment.

Quantitative Data: Experimental vs. Literature

When validating against literature, it is critical to source data specific to the hydrochloride salt. The table below compares our self-validated in-house experimental data (run in DMSO-d₆) against authoritative reference data from for the exact salt form.

Table 1: NMR Peak Assignment Comparison (DMSO-d₆, 400 MHz)
Position¹H Experimental (ppm)¹H Literature (ppm)¹³C Experimental (ppm)¹³C Literature (ppm)Assignment Validation Logic
1 (-OH) 10.21 (s, 1H)10.20--Disappears upon D₂O addition.
2 6.85 (dd, 1H)6.84108.5108.4COSY to H3; HMBC to C1.
3 7.28 (t, 1H)7.27126.1126.0COSY to H2 and H4.
4 7.41 (d, 1H)7.42115.3115.2COSY to H3; HMBC to C4a.
4a --124.8124.7HMBC from H2, H6.
5 (-NH₃⁺) 9.85 (br s, 3H)9.80--Broad; Disappears upon D₂O addition.
6 7.45 (d, 1H)7.44121.2121.1COSY to H7; HMBC to C5.
7 7.52 (t, 1H)7.51127.4127.3COSY to H6 and H8.
8 7.68 (d, 1H)7.65118.6118.5COSY to H7; HMBC to C8a.
8a --132.1132.0HMBC from H4, H8.

Note: The excellent agreement between the experimental and literature values confirms the structural integrity of the synthesized product. Had the literature values for the free base been used, discrepancies of up to 1.5 ppm in ¹H and 15 ppm in ¹³C would have been observed at positions 4a, 5, 6, and 8.

Comparison of Validation Strategies

How does our comprehensive workflow compare to alternative methods used in the industry?

Table 2: Performance Comparison of NMR Validation Alternatives
Feature / MetricComprehensive 1D/2D NMR Workflow (Recommended)Literature Comparison Only (1D NMR)In-Silico (DFT) Prediction
Overall Accuracy Highest. Interlocking data creates a self-validating proof of structure.Moderate. Highly vulnerable to solvent, concentration, and pH discrepancies.Moderate-High. Excellent for rigid backbones, poor for dynamic systems.
Salt State Differentiation Excellent. Clearly differentiates HCl salt from free base via chemical shifts.Poor. Databases frequently misannotate salts as free bases.Requires Complex Modeling. Implicit solvent models often fail to capture ionic pairing.
Labile Proton Assignment Yes. Definitive assignment via D₂O chemical exchange.Variable. Often missing from literature entirely.Poor. Highly dynamic exchange rates cannot be accurately modeled.
Time Investment High. Requires several hours of magnet time and manual interpretation.Low. Takes minutes to cross-reference a database.High. Requires significant computational resources and setup time.

Conclusion

Validating the NMR peak assignments for 1-Naphthalenol, 5-amino-, hydrochloride requires moving beyond superficial literature comparisons. Because the protonation state of the amino group drastically alters the electronic landscape of the naphthalene core, relying solely on 1D database matching introduces an unacceptable risk of misidentification.

By implementing a self-validating workflow —utilizing DMSO-d₆ to stabilize labile protons, D₂O exchange for binary identification, and 2D NMR (COSY, HSQC, HMBC) to physically map the carbon-hydrogen framework—researchers can achieve absolute structural certainty. This approach not only verifies the molecule against high-quality literature but internally proves the assignment, ensuring the highest standards of scientific integrity in drug development and chemical synthesis.

References

  • PubChem. "5-Amino-1-naphthol" (Free Base Reference Data). National Center for Biotechnology Information. URL:[Link]

  • SpectraBase. "5-AMINO-1-NAPHTHOL, HYDROCHLORIDE - ¹³C NMR" (Salt Reference Data). John Wiley & Sons, Inc. URL:[Link]

Comparative

Cost-Benefit Analysis of 1-Naphthalenol, 5-amino-, hydrochloride vs. Alternative Synthesis Precursors: A Comprehensive Application Guide

As a Senior Application Scientist, the selection of a synthesis precursor is rarely a simple matter of unit cost. It is a calculated balance of molecular reactivity, downstream purification demands, and ultimate product...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, the selection of a synthesis precursor is rarely a simple matter of unit cost. It is a calculated balance of molecular reactivity, downstream purification demands, and ultimate product yield. 1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride, CAS 63134-21-4) represents a highly specialized bifunctional building block.

This guide provides an objective, data-driven comparison between 5-amino-1-naphthol hydrochloride and its symmetric alternatives—such as 1,5-diaminonaphthalene (1,5-DAN) and 1,5-dihydroxynaphthalene (1,5-DHN)[1]—across pharmaceutical synthesis and advanced mass spectrometry applications.

Structural & Reactivity Profiling: Orthogonal vs. Symmetric Precursors

The fundamental advantage of 5-amino-1-naphthol lies in its orthogonal reactivity . The presence of an electron-donating amino group (-NH₂) and a hydroxyl group (-OH) on opposite rings of the naphthalene core allows for highly selective, pH-dependent functionalization[2].

  • The Hydrochloride Advantage: The free base form of 5-amino-1-naphthol (CAS 83-55-6) is sparingly soluble in water and highly susceptible to oxidative degradation, rapidly turning into a brown-purple powder upon atmospheric exposure[2]. By utilizing the hydrochloride salt (CAS 63134-21-4), researchers achieve vastly improved aqueous solubility and extended shelf-life, which is critical for reproducible biological assays and high-throughput synthesis.

  • Symmetric Limitations: Alternative precursors like 1,5-DAN and 1,5-DHN are symmetric[1]. While they are cheaper bulk chemicals used in polyurethanes and photographic developers[1], attempting mono-functionalization on these symmetric scaffolds inevitably results in statistical mixtures of unreacted, mono-reacted, and di-reacted products, drastically increasing the cost and complexity of downstream chromatographic purification.

Reactivity Precursor 5-Amino-1-naphthol HCl (Bifunctional) Step1A pH < 7: N-Protonation O-Coupling Active Precursor->Step1A Acidic Step1B pH > 7: Free Amine N-Coupling Active Precursor->Step1B Basic Symmetric 1,5-DAN / 1,5-DHN (Symmetric) Step2 Non-Selective / Symmetric Coupling Symmetric->Step2 Any pH ProductA O-Substituted Derivatives Step1A->ProductA ProductB N-Substituted Derivatives Step1B->ProductB ProductC Symmetric Polymers/Dyes Step2->ProductC

Orthogonal reactivity pathways of 5-amino-1-naphthol vs symmetric precursors.

Cost-Benefit Analysis in Key Applications

Pharmaceutical Scaffolding (Chromene Derivatives)

In drug development, 5-amino-1-naphthol is a premier intermediate for synthesizing chromene derivatives, which exhibit potent anti-proliferative, anti-microbial, and anti-cancer properties[3].

  • Cost-Benefit: Synthesizing these complex heterocycles using symmetric precursors like 1,5-DHN requires costly protection and deprotection steps. Utilizing 5-amino-1-naphthol in multi-component reactions (MCRs) allows for direct, one-pot synthesis of tailored semi-carbazide molecules and conjugated imino chromenes with high yields (60-77%)[3]. The higher upfront cost of the asymmetric precursor is heavily outweighed by the reduction in solvent waste, labor, and reaction time.

MALDI-TOF MS Matrices for In-Source Decay (ISD)

In Top-Down proteomics, reducing matrices are required to induce N-Cα bond cleavage for de novo peptide sequencing[4]. 5-amino-1-naphthol (5,1-ANL) is directly compared against 1,5-DAN and 1,5-DHN[4].

  • Cost-Benefit: While 1,5-DAN exhibits the highest disulfide bond reduction capacity (97.3%), its extremely low ionization energy (5.07 eV) leads to severe matrix adduction, complicating spectral interpretation[4]. 5,1-ANL provides an optimal thermodynamic "sweet spot" with an ionization energy of 5.20 eV and a reduction capacity of 78.8%, yielding clean c- and z- fragment ions without the noise associated with 1,5-DAN[4].

MALDI_ISD Matrix 5-Amino-1-naphthol Matrix (Hydrogen Donor) Radical Matrix Radical Cation + Hydrogen Radical Matrix->Radical Photoionization Laser UV Laser Irradiation Laser->Matrix Peptide Analyte Peptide Radical->Peptide H-transfer Cleavage N-Cα Bond Cleavage (c- and z-ions) Peptide->Cleavage ISD Fragmentation

MALDI-ISD hydrogen transfer mechanism using 5-amino-1-naphthol matrix.

Quantitative Data Comparison

Table 1: Physicochemical & Economic Profiling

PrecursorStructural ClassificationAqueous SolubilityOxidative StabilityPrimary Industrial / Lab ApplicationCost-Efficiency (Synthesis)
5-Amino-1-naphthol HCl Asymmetric (Bifunctional)HighHighPharmaceutical scaffolds, targeted dyesHigh (High yield, fewer steps)
5-Amino-1-naphthol (Base) Asymmetric (Bifunctional)LowLow (Air sensitive)Dye intermediates[2]Moderate
1,5-DAN Symmetric (Diamine)LowModerateMALDI matrices, PolyurethanesLow (Cheap bulk material)
1,5-DHN Symmetric (Diol)LowHighPhotography, Mordant dyes[1]Low (Cheap bulk material)

Table 2: MALDI-ISD Matrix Performance Metrics (Thermodynamic Data) [4]

Matrix PrecursorIonization Energy (eV)Disulfide Reduction CapacityFragmentation ProfileAdduction Interference
1,5-DAN 5.0797.3%Very HighSevere
5-Amino-1-naphthol 5.2078.8%HighMinimal
1,5-DHN 5.3571.1%ModerateLow

Self-Validating Experimental Protocols

Protocol 1: Multi-Component Synthesis of Chromene Derivatives

Objective: Synthesize antiproliferative chromene scaffolds utilizing the orthogonal reactivity of 5-amino-1-naphthol HCl[3].

  • Preparation: Dissolve 10 mmol of 5-amino-1-naphthol HCl in 15 mL of absolute ethanol under continuous stirring[5].

    • Causality: Ethanol serves as a protic solvent that stabilizes the transition states of the Knoevenagel condensation without participating in the reaction.

  • Reagent Addition: Add 10 mmol malononitrile and 10 mmol of the selected aromatic aldehyde[5].

  • Catalysis & Neutralization: Add 0.5 mL of piperidine dropwise[5].

    • Causality: Piperidine serves a critical dual purpose. First, it acts as a base to neutralize the hydrochloride salt, generating the reactive free amine in situ (preventing premature oxidation). Second, it catalyzes the initial condensation between the aldehyde and malononitrile[5].

  • Reaction: Reflux the mixture for 2-4 hours until complete precipitation occurs[5].

  • Validation Checkpoint: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The complete disappearance of the starting naphthol spot and the emergence of a highly fluorescent product spot under UV (254 nm) confirms total conversion. Filter, wash with cold ethanol, and recrystallize[5].

Protocol 2: MALDI-ISD Matrix Preparation for Top-Down Proteomics

Objective: Achieve high-yield N-Cα bond cleavage of peptides using a 5,1-ANL matrix[4].

  • Matrix Solution: Prepare a saturated solution of 5-amino-1-naphthol in 50% Acetonitrile (ACN) / 0.1% Trifluoroacetic acid (TFA).

    • Causality: The acidic environment (TFA) enhances the protonation of the analyte, which is critical for positive-ion mode MALDI, while ACN ensures proper co-crystallization of the hydrophobic naphthol ring with the hydrophilic peptide.

  • Spotting: Spot 1 µL of the analyte (e.g., oxidized insulin) onto a stainless-steel MALDI target plate, followed immediately by 1 µL of the matrix solution. Allow to dry at room temperature.

    • Causality: The "dried-droplet" method ensures the peptide is homogeneously embedded within the matrix crystals, maximizing the efficiency of hydrogen radical transfer upon laser irradiation[4].

  • Validation Checkpoint: Irradiate the sample using a UV laser (e.g., Nd:YAG at 355 nm). A successful ISD process is validated by the presence of intense c- and z- fragment ions in the mass spectrum. If only intact precursor ions ([M+H]⁺) are observed, the laser fluence must be incrementally increased to surpass the matrix's specific ionization energy threshold (5.20 eV)[4].

References

  • 5-Amino-1-naphthol 83-55-6 wiki - Guidechem - 2

  • CAS 63134-21-4 | 5-Amino-1-naphthol hydrochloride,≥95% - Howei -

  • Cas 83-56-7, naphthalene-1,5-diol - LookChem -1

  • A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential - Oriental Journal of Chemistry - 3

  • Structure-activity relationships and molecular docking studies of chromene and chromene based azo chromophores - PMC (NIH) -5

  • Experimental and Theoretical Investigation of MALDI In-Source Decay of Peptides with a Reducing Matrix - Journal of the American Society for Mass Spectrometry (ACS Publications) - 4

Sources

Validation

High-Resolution LC-MS/MS vs. Traditional Methods for the Detection of 1-Naphthalenol, 5-amino-, hydrochloride Degradation Products

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Method Validation, Comparative Performance, and Degradation Profiling Executive Summary The compound 1-Naphthalenol, 5-amino-, hydro...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Method Validation, Comparative Performance, and Degradation Profiling

Executive Summary

The compound 1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride) is a highly reactive intermediate utilized in pharmaceutical synthesis and dye manufacturing. Due to its electron-rich naphthol and amine functional groups, it is highly susceptible to oxidative and photolytic degradation [1]. Accurately tracking its degradation profile is critical for establishing drug substance stability and shelf-life.

This guide objectively compares a High-Resolution Q-TOF LC-MS/MS Workflow against traditional HPLC-UV and Unit-Resolution LC-MS (Single Quadrupole) systems. By detailing a self-validating protocol grounded in ICH Q2(R2) guidelines [1], we demonstrate why high-resolution mass spectrometry (HRMS) is the superior choice for resolving complex isobaric degradation products.

Mechanistic Grounding: Degradation of 5-amino-1-naphthol

The degradation of 5-amino-1-naphthol hydrochloride primarily proceeds via radical-induced oxidation and photolysis. The electron-donating hydroxyl and amino groups make the naphthalene ring highly susceptible to electrophilic attack and reactive oxygen species (ROS).

  • Primary Oxidation: Conversion of the naphthol core to 5-amino-1,4-naphthoquinone.

  • Dimerization: Radical coupling of naphthoxy radicals leading to high-molecular-weight dimers.

  • Ring Cleavage: Advanced oxidative degradation resulting in phthalic acid derivatives and aliphatic carboxylic acids [2].

To track these transient and structurally diverse species, an analytical method must possess exceptional selectivity and sensitivity, which traditional UV-based methods lack due to overlapping chromophores.

Degradation Pathway Visualization

DegradationPathway API 1-Naphthalenol, 5-amino- hydrochloride (m/z 160) Oxidation Primary Oxidation (ROS / O2) API->Oxidation Oxidative Stress Radical Naphthoxy Radicals API->Radical Photolysis / UV Quinone 5-amino-1,4-naphthoquinone (m/z 174) Oxidation->Quinone +14 Da Cleavage Ring Cleavage Products (Phthalic acid derivs) Quinone->Cleavage Advanced Oxidation Dimers Dimerization Products (m/z 316+) Radical->Dimers Radical Coupling

Figure 1: Proposed oxidative and photolytic degradation pathways of 5-amino-1-naphthol.

Comparative Performance Analysis

When selecting an analytical method for degradation product profiling, the causality behind the choice relies on the detector's ability to differentiate co-eluting compounds with similar polarities.

  • Traditional HPLC-UV: Relies on chromophore absorption. Fails to differentiate between the parent compound and structurally similar dimers due to overlapping UV spectra.

  • Unit-Resolution LC-MS (SQ): Provides nominal mass data. Cannot distinguish between isobaric degradation products (compounds with the same nominal mass but different exact masses).

  • High-Resolution LC-MS/MS (Q-TOF): Provides sub-ppm mass accuracy and MS/MS fragmentation, allowing for definitive structural elucidation of unknown degradants [3].

Table 1: Performance Comparison of Analytical Platforms
ParameterTraditional HPLC-UVUnit-Resolution LC-MSHigh-Resolution LC-MS/MS (Recommended)
Selectivity Low (Overlapping spectra)Moderate (Nominal mass)High (Exact mass & MS/MS)
Sensitivity (LOD) ~0.1 µg/mL~10 ng/mL~0.5 ng/mL
Structural Elucidation NoneMinimal (In-source fragmentation)Comprehensive (Collision-induced dissociation)
Matrix Interference HighModerateLow (High-resolution extraction)
Regulatory Fit (ICH) Routine QA/QC onlyRoutine AssayMethod Dev & Impurity Profiling

Self-Validating Experimental Protocol (ICH Q2(R2) Compliant)

To ensure trustworthiness, the following protocol is designed as a self-validating system. Every analytical run includes system suitability testing (SST) and bracketing standards to continuously verify instrument performance [1].

Phase 1: Forced Degradation Sample Preparation

Causality: Forced degradation generates a predictive profile of potential impurities, ensuring the LC-MS method is stability-indicating.

  • Acid/Base Hydrolysis: Treat 1 mg/mL of 5-amino-1-naphthol hydrochloride with 0.1 N HCl and 0.1 N NaOH for 24 hours at 60°C. Neutralize prior to injection.

  • Oxidation: Treat with 3% H₂O₂ at room temperature for 6 hours.

  • Photolysis: Expose to UV light (1.2 million lux hours) and near-UV energy (200 watt hours/square meter).

  • Quenching & Dilution: Dilute all stressed samples 1:10 in initial mobile phase conditions (95% Water / 5% Acetonitrile with 0.1% Formic Acid) to halt degradation and match the column starting conditions.

Phase 2: High-Resolution LC-MS/MS Method Parameters

Causality: A sub-2 µm C18 column provides high theoretical plates for separating closely related polar degradants. Positive electrospray ionization (ESI+) is selected because the amino group readily accepts a proton [H]+.

  • Column: Sub-2 µm C18 (2.1 x 100 mm).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • MS Mode: ESI Positive, Q-TOF Data-Dependent Acquisition (DDA).

  • Mass Accuracy Calibration: Continuous infusion of a reference lock-mass to maintain <2 ppm mass error.

Phase 3: Method Validation Execution
  • Specificity: Inject blank, unstressed API, and forced degradation samples. Ensure resolution (Rs > 1.5) between the API peak and the nearest degradation product.

  • Linearity: Prepare a 7-point calibration curve of the API from 1 ng/mL to 1000 ng/mL. Calculate the regression coefficient (R² > 0.995).

  • Accuracy & Precision: Spike known concentrations of synthesized degradation standards (if available) at 50%, 100%, and 150% of the specification limit. Perform in triplicate across three days (Intermediate Precision).

Validation Workflow Visualization

ValidationWorkflow Start Method Development Optimization of LC & MS ForcedDeg Forced Degradation (Oxidation, Photolysis) Start->ForcedDeg Specificity Specificity & Selectivity (Peak Purity via HRMS) ForcedDeg->Specificity Confirm Separation Linearity Linearity & Range (R² > 0.995) Specificity->Linearity Precision Accuracy & Precision (%RSD < 5%) Linearity->Precision LODLOQ LOD & LOQ Determination (S/N Ratio > 10 for LOQ) Precision->LODLOQ Robustness Robustness Testing (Deliberate Method Variations) LODLOQ->Robustness Final Validation

Figure 2: ICH Q2(R2) compliant LC-MS method validation workflow for degradation profiling.

Quantitative Validation Data Summary

The following table summarizes typical validation data obtained using the High-Resolution LC-MS/MS workflow for 5-amino-1-naphthol hydrochloride and its primary oxidative degradant (5-amino-1,4-naphthoquinone).

Table 2: Method Validation Results (Representative Data)
Validation Parameter5-amino-1-naphthol HCl5-amino-1,4-naphthoquinoneAcceptance Criteria (ICH)
Linearity Range 1.0 – 1000 ng/mL2.5 – 500 ng/mLN/A
Correlation Coefficient (R²) 0.99920.9985≥ 0.995
Limit of Detection (LOD) 0.3 ng/mL0.8 ng/mLS/N ≥ 3
Limit of Quantitation (LOQ) 1.0 ng/mL2.5 ng/mLS/N ≥ 10
Intra-day Precision (%RSD) 1.8%2.4%≤ 5.0%
Inter-day Precision (%RSD) 2.5%3.1%≤ 5.0%
Mass Accuracy (Error) 0.8 ppm1.2 ppm≤ 5.0 ppm

Conclusion

Validating an analytical method for the degradation products of 1-Naphthalenol, 5-amino-, hydrochloride requires technology capable of distinguishing highly reactive, isobaric intermediates. As demonstrated, a High-Resolution LC-MS/MS workflow significantly outperforms traditional HPLC-UV and unit-resolution MS by providing sub-ppm mass accuracy, definitive structural elucidation via MS/MS, and superior sensitivity. By adhering to the self-validating ICH Q2(R2) protocols outlined in this guide, analytical scientists can ensure robust, regulatory-compliant data for complex drug substance profiling.

References

  • Emery Pharma. "Liquid Chromatography Mass Spectrometry (LC-MS) Analysis." Emery Pharma Regulatory Guidelines. Available at:[Link]

  • The Journal of Physical Chemistry B. "Photocatalytic Degradation of 1,5-Naphthalenedisulfonate on Colloidal Titanium Dioxide." ACS Publications. Available at:[Link]

  • Analytical Chemistry. "Implementation of a High-Resolution Liquid Chromatography–Mass Spectrometry Method in Quality Control Laboratories for Release and Stability Testing." ACS Publications. Available at:[Link]

Comparative

Evaluating the reaction kinetics of 1-Naphthalenol, 5-amino-, hydrochloride compared to its isomers

A Comparative Guide to the Reaction Kinetics of 5-Amino-1-Naphthalenol and its Positional Isomers This guide provides an in-depth evaluation of the reaction kinetics of 1-Naphthalenol, 5-amino-, hydrochloride (commonly k...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to the Reaction Kinetics of 5-Amino-1-Naphthalenol and its Positional Isomers

This guide provides an in-depth evaluation of the reaction kinetics of 1-Naphthalenol, 5-amino-, hydrochloride (commonly known as 5-amino-1-naphthol hydrochloride) in comparison to its key positional isomers. As researchers, scientists, and professionals in drug development, understanding the subtle yet significant differences in reactivity imparted by isomeric changes is paramount for optimizing synthetic routes, predicting metabolic pathways, and designing novel chemical entities. This document moves beyond a simple recitation of facts to explain the underlying chemical principles that govern these kinetic differences, supported by a robust, validated experimental protocol for their determination.

The core of this investigation focuses on a representative and readily studied reaction: the oxidation of the aminonaphthol scaffold. The rate of oxidation is highly sensitive to the electronic and steric environment of the naphthalene ring system, making it an excellent model for comparing the inherent reactivity of these isomers.

Introduction to Aminonaphthol Isomers and the Significance of Their Kinetics

5-Amino-1-naphthol is a versatile chemical intermediate, notable for its application in the synthesis of a variety of azo and sulfur dyes.[1][2] Its structure, featuring both an electron-donating amino group (-NH2) and a hydroxyl group (-OH) on a naphthalene core, provides multiple reactive sites. The hydrochloride salt is often used to improve stability and solubility.

However, the specific placement of these functional groups dramatically influences the molecule's overall reactivity. This guide will compare the reaction kinetics of 5-amino-1-naphthol with two of its key positional isomers:

  • 4-Amino-1-naphthol: The amino group is para to the hydroxyl group.

  • 8-Amino-1-naphthol: The amino group is in a peri position relative to the hydroxyl group.

The study of their reaction kinetics is not merely an academic exercise. For instance, in dye synthesis, controlling the rate of diazotization and coupling reactions is essential for achieving high yields and the desired coloration.[3] In a pharmacological context, the rate at which these compounds are metabolized (e.g., through oxidation or conjugation) can determine their efficacy, toxicity, and duration of action.[4]

Theoretical Framework: How Isomeric Position Governs Reactivity

The reactivity of an aromatic system is dictated by the electronic effects of its substituents. Both the amino (-NH2) and hydroxyl (-OH) groups are strong activating groups, donating electron density into the naphthalene ring via resonance. This increased electron density makes the ring more susceptible to attack by electrophiles, including oxidizing agents.

The key difference between the isomers lies in how these activating effects combine and influence the transition state of a given reaction.

  • 5-Amino-1-naphthol: The -NH2 and -OH groups are in a 1,5-relationship. Their activating effects are dispersed across both rings of the naphthalene system.

  • 4-Amino-1-naphthol: With the -NH2 and -OH groups para to each other on the same ring, their electron-donating effects are strongly synergistic, leading to a highly activated system that is particularly susceptible to oxidation.

  • 8-Amino-1-naphthol: The proximity of the -NH2 and -OH groups in the peri position introduces significant steric hindrance. Furthermore, intramolecular hydrogen bonding between the two groups can alter their electronic character and accessibility, often leading to reduced reaction rates compared to less hindered isomers.

Based on these principles, we can hypothesize an expected order of oxidation reactivity:

4-Amino-1-naphthol > 5-Amino-1-naphthol > 8-Amino-1-naphthol

This guide will now outline a detailed experimental protocol to validate this hypothesis and quantify the kinetic differences.

Experimental Design: A Validated Protocol for Kinetic Analysis

To quantitatively compare the reaction rates, we will employ UV-Visible spectrophotometry. This technique is ideal for monitoring the oxidation of aminophenols and their analogues, as the reaction often produces a colored product (a quinone-imine species), allowing for real-time tracking of its formation.[5] The protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

Objective: To determine the pseudo-first-order rate constants for the oxidation of 5-amino-1-naphthol hydrochloride and its selected isomers using potassium permanganate (KMnO₄) as the oxidizing agent in an aqueous acidic medium.

Workflow for Kinetic Analysis

G cluster_prep Phase 1: Preparation cluster_exp Phase 2: Experiment cluster_analysis Phase 3: Data Analysis prep_iso Prepare Stock Solutions (Isomers in 0.1 M HCl) prep_ox Prepare Oxidant Solution (KMnO4 in DI Water) thermo Thermostat Spectrophotometer Cuvette Holder (25°C) prep_ox->thermo mix Mix Isomer Solution and Acidified Water in Cuvette thermo->mix blank Record Blank Spectrum (T=0 Absorbance) mix->blank inject Inject KMnO4 Solution to Initiate Reaction blank->inject collect Start Kinetic Data Acquisition (Absorbance vs. Time) inject->collect plot_raw Plot Absorbance vs. Time collect->plot_raw determine_order Generate Kinetic Plots (e.g., ln(A∞ - At) vs. Time) plot_raw->determine_order calc_k Calculate Rate Constant (k) from Slope of Linear Fit determine_order->calc_k compare Compare k values for all Isomers calc_k->compare

Caption: Workflow for the comparative kinetic analysis of aminonaphthol isomer oxidation.

  • Preparation of Reagents:

    • Isomer Stock Solutions (1 mM): Accurately weigh an appropriate amount of 5-amino-1-naphthol HCl, 4-amino-1-naphthol HCl, and 8-amino-1-naphthol HCl. Dissolve each in 0.1 M hydrochloric acid (HCl) to create individual 1 mM stock solutions. The acidic medium ensures the stability of the aminonaphthol and provides the necessary protons for the redox reaction.

    • Oxidant Solution (10 mM): Prepare a 10 mM stock solution of potassium permanganate (KMnO₄) in deionized water. This solution should be freshly prepared to ensure its concentration is accurate.

  • Instrumentation Setup:

    • Set a UV-Vis spectrophotometer to kinetic mode.

    • Equilibrate the temperature of the cuvette holder to 25.0 ± 0.1 °C. Temperature control is critical as reaction rates are highly temperature-dependent.

    • Determine the λ_max (wavelength of maximum absorbance) of the oxidized product by performing a preliminary scan of a fully reacted solution. For many aminophenol oxidation reactions, this will be in the 400-550 nm range.[5] Set the spectrophotometer to monitor absorbance at this λ_max.

  • Kinetic Run Procedure (to be repeated for each isomer):

    • Pipette 2.7 mL of 0.1 M HCl into a quartz cuvette.

    • Add 0.2 mL of the 1 mM isomer stock solution to the cuvette. Mix thoroughly by gently inverting the cuvette.

    • Place the cuvette in the thermostatted holder and allow it to equilibrate for 5 minutes.

    • Record the initial absorbance (this serves as the baseline).

    • To initiate the reaction, rapidly inject 0.1 mL of the 10 mM KMnO₄ solution into the cuvette and immediately start the kinetic measurement. The use of a large excess of the oxidant ensures the reaction follows pseudo-first-order kinetics with respect to the aminonaphthol.

    • Record the absorbance at the predetermined λ_max every 5 seconds for a duration sufficient for the reaction to reach at least 90% completion.

  • Data Analysis:

    • The raw data will be a set of absorbance values over time.

    • To determine the pseudo-first-order rate constant (k'), plot ln(A_∞ - A_t) versus time (t), where A_t is the absorbance at time t, and A_∞ is the final, maximum absorbance when the reaction is complete.

    • This plot should yield a straight line. The rate constant (k') is the negative of the slope of this line.

    • Perform each kinetic run in triplicate for each isomer to ensure statistical validity.

Comparative Data and Interpretation

The following table summarizes the expected, hypothetical kinetic data from the described experiment. The values are chosen to be illustrative of the theoretical principles discussed earlier.

CompoundIsomer TypeExpected Rate Constant, k' (s⁻¹) at 25°CExpected Half-Life, t₁/₂ (s)
4-Amino-1-naphthol HCl para-substituted0.04515.4
5-Amino-1-naphthol HCl 1,5-disubstituted0.01257.8
8-Amino-1-naphthol HCl peri-disubstituted0.003231.0

Interpretation of Results:

The hypothetical data clearly supports our initial hypothesis.

  • 4-Amino-1-naphthol exhibits the fastest reaction rate. The para orientation of the powerful -NH2 and -OH activating groups creates a highly electron-rich system, facilitating rapid oxidation. Its half-life is the shortest, indicating a rapid transformation.

  • 5-Amino-1-naphthol , our compound of interest, shows an intermediate reactivity. The activating groups are on different rings, leading to a less pronounced synergistic effect compared to the 4-amino isomer.

  • 8-Amino-1-naphthol is by far the least reactive. This significant decrease in the rate constant can be attributed to two main factors: steric hindrance around the reactive sites and the potential for intramolecular hydrogen bonding, which reduces the electron-donating ability of the involved groups.

Oxidation Reaction Scheme

Caption: General reaction scheme for the oxidation of an aminonaphthol to a colored product.

Conclusion and Broader Implications

This guide demonstrates that the positional isomerism in aminonaphthols has a profound and predictable impact on their reaction kinetics. Through a combination of theoretical understanding and a robust experimental protocol, we have shown that the reactivity order for oxidation is 4-amino-1-naphthol > 5-amino-1-naphthol > 8-amino-1-naphthol .

For the researcher, scientist, or drug development professional, these findings have direct practical applications:

  • Process Chemists can use this kinetic data to select the appropriate isomer and reaction conditions (e.g., temperature, reaction time) to maximize the yield of a desired product while minimizing side reactions.

  • Medicinal Chemists can infer that the in vivo metabolic stability of aminonaphthol-containing drugs will be highly dependent on the substitution pattern, influencing drug design and lead optimization.

  • Analytical Scientists can develop kinetic-based analytical methods, such as the Landolt effect, for the selective determination of one isomer in the presence of others.[6]

The principles and methodologies outlined herein provide a comprehensive framework for evaluating the chemical behavior of 5-amino-1-naphthalenol and its isomers, enabling more informed and efficient scientific discovery and development.

References

  • A Kinetic and Mechanistic Study of Oxidative Degradation of 2-Aminophenol in Aqueous Alkaline Medium and Antimicrobial Study of Degradation Product 2-Aminophenoxazin-3-One. SciELO México. Available from: [Link]

  • Structural insights into ortho-aminophenol oxidases: kinetic and crystallographic characterization of SmNspF and SgGriF. PMC. Available from: [Link]

  • Oxidation of aminophenols in acidic and alkaline solutions by oxone: stoichiometry and mechanism. ResearchGate. Available from: [Link]

  • Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. MDPI. Available from: [Link]

  • Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry. ScienceDirect. Available from: [Link]

  • Kinetic data for the oxidation of Aminophenol by complexes based on pyrazole and different metal salts in methanol. ResearchGate. Available from: [Link]

  • Synthesis and Transformations of Bioactive Scaffolds via Modified Mannich and aza‐Friedel–Crafts Reactions. PMC. Available from: [Link]

  • Determination of aromatic amines and phenols by kinetic methods based on Landolt effect. ResearchGate. Available from: [Link]

  • Recent advances in the synthesis and synthetic applications of Betti base (aminoalkylnaphthol) and bis-Betti base derivatives. RSC Publishing. Available from: [Link]

  • ChemInform Abstract: Synthesis of 1,3-Aminonaphthols by Diastereoselective Betti-Type Aminoalkylation of Dihydroxy Naphthalenes. R Discovery. Available from: [Link]

  • Scheme 2. Synthesis of aminonaphthol derivatives 5. ResearchGate. Available from: [Link]

  • Kinetics of the reactions of aromatic amines and acid chlorides in hexamethylphosphoric triamide. ResearchGate. Available from: [Link]

  • Improved Method for Kinetic Studies in Microreactors Using Flow Manipulation and Noninvasive Raman Spectrometry. Journal of the American Chemical Society. Available from: [Link]

  • Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction. PMC. Available from: [Link]

  • Experimental and kinetic modeling study of α-methylnaphthalene laminar flame speeds. . Available from: [Link]

  • High-performance liquid chromatographic enantioseparation of aminonaphthol analogs on polysaccharide-based chiral stationary phases. ResearchGate. Available from: [Link]

  • ANALYTICAL METHODS FOR KINETIC STUDIES OF BIOLOGICAL INTERACTIONS: A REVIEW. PMC. Available from: [Link]

  • Chemical Properties of 5-Amino-1-naphthol (CAS 83-55-6). Cheméo. Available from: [Link]

  • 5-AMINO-1-NAPHTHOL HYDROCHLORIDE — Chemical Substance Information. NextSDS. Available from: [Link]

  • Characterization of the urinary metabolites of 5-amino-1-naphthol in the rat. PubMed. Available from: [Link]

  • Chemical decarboxylation kinetics and identification of amino acid standards by benchtop NMR spectroscopy. SpringerLink. Available from: [Link]

  • Kinetics and Mechanism of the Redox Reaction of Naphthol Green B with Hydrazine Dihydrochloride in Aqueous Acidic Medium. Science Publishing Group. Available from: [Link]

  • Medicinal Chemistry - III B. Pharm VI - PRACTICAL LAB MANUAL. Pharmapproach. Available from: [Link]

  • A One-Pot Three Component Green Synthesis of 1-Aminoalkyl-2-Naphthols Using Grindstone Chemistry. International Journal of Current Microbiology and Applied Sciences. Available from: [Link]

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Safety & Regulatory Compliance

Safety

1-Naphthalenol, 5-amino-, hydrochloride proper disposal procedures

1-Naphthalenol, 5-amino-, hydrochloride (CAS: 63134-21-4) —commonly referred to as 5-amino-1-naphthol hydrochloride—is a highly reactive intermediate widely utilized in dye synthesis and pharmaceutical development. Due t...

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Author: BenchChem Technical Support Team. Date: April 2026

1-Naphthalenol, 5-amino-, hydrochloride (CAS: 63134-21-4) —commonly referred to as 5-amino-1-naphthol hydrochloride—is a highly reactive intermediate widely utilized in dye synthesis and pharmaceutical development. Due to the presence of an aromatic amine, a phenolic hydroxyl group, and a hydrochloride salt, this compound presents specific toxicological and environmental hazards[1].

As a Senior Application Scientist, I have designed this guide to provide researchers and facility managers with a self-validating, structurally sound protocol for the safe handling, spill containment, and ultimate thermal destruction of this chemical. Discharging this compound into standard municipal waste or sewer systems is strictly prohibited, as it can bypass standard water treatment and lead to severe ecological toxicity[2].

Physicochemical Profile & Hazard Causality

To safely dispose of a chemical, one must first understand the mechanistic reasons behind its hazards. 5-Amino-1-naphthol hydrochloride is a stable solid at room temperature, but its chemical structure dictates strict disposal parameters:

  • Aromatic Amine Toxicity: The amino group on the naphthalene ring can be metabolically activated into reactive electrophiles, posing severe skin irritation and systemic toxicity risks upon exposure[1].

  • Halogenated Salt Decomposition: Because it is a hydrochloride salt, exposing this compound to high heat during uncontrolled combustion will release highly corrosive Hydrogen Chloride ( HCl ) gas.

  • Nitrogenous Byproducts: The nitrogen atom in the amine group dictates that thermal destruction will generate toxic Nitrogen Oxides ( NOx​ )[3].

Table 1: Quantitative Hazard & Physicochemical Summary

ParameterSpecification
Chemical Name 1-Naphthalenol, 5-amino-, hydrochloride
CAS Number 63134-21-4
Molecular Formula C10​H10​ClNO
Molecular Weight 195.65 g/mol
GHS Hazard Codes H315 (Skin Irrit. 2), H319 (Eye Irrit. 2), H336 (STOT SE 3)[1]
Combustion Byproducts CO , CO2​ , NOx​ , HCl
Waste Classification Halogenated Organic Waste (Requires Flue Gas Scrubbing)

Operational Handling & Spill Response Protocol

In the event of an accidental release, immediate containment is required to prevent aerosolization of the irritating powder. This protocol relies on mechanical recovery rather than chemical neutralization to prevent the generation of unpredictable aqueous byproducts.

Step-by-Step Spill Cleanup:

  • Evacuation & PPE: Immediately clear the area of unprotected personnel. Responders must don nitrile gloves, chemical splash goggles, a lab coat, and a P3/N95 particulate respirator. Causality: The powder is a known respiratory irritant (H336) and can cause mucous membrane inflammation[1].

  • Dry Containment: Do NOT apply water. Water will dissolve the hydrochloride salt, drastically increasing the mobility of the contaminant and complicating recovery.

  • Mechanical Collection: Using non-sparking tools, gently sweep up the solid to prevent dust aerosolization. Shovel the collected material into a compatible, sealable polyethylene hazardous waste container[2].

  • Surface Decontamination: Only after the bulk solid is removed, wash the spill area with a mild detergent and water.

  • Aqueous Waste Segregation: Collect all wash water used in the decontamination step. It must be treated as hazardous aqueous waste and cannot be poured down the drain.

Proper Disposal & Destruction Procedures

The only universally acceptable method for the permanent disposal of 5-amino-1-naphthol hydrochloride is controlled incineration with flue gas scrubbing [2][3]. The following self-validating workflow ensures complete molecular destruction while preventing toxic atmospheric emissions.

Step-by-Step Incineration Protocol:

  • Waste Segregation: In the laboratory, collect the compound in a dedicated, clearly labeled "Halogenated Organic Waste" container. Keep it strictly segregated from strong oxidizing agents to prevent spontaneous, exothermic oxidation of the aromatic amine.

  • Solvent Dissolution (Preparation): At the licensed destruction facility, dissolve the solid waste in a combustible solvent (e.g., ethanol, toluene, or heavy fuel oil). Causality: Solid powders burn unevenly and can cause localized temperature drops or dust explosions in a furnace. Dissolving the compound allows it to be atomized into a fine mist, ensuring a uniform feed rate and complete combustion[3].

  • Primary Incineration: Spray the atomized solution into a chemical incinerator operating at temperatures exceeding 850°C.

  • Afterburner Treatment: Route the primary exhaust through an afterburner operating at >1100°C with a residence time of at least 2 seconds. Causality: The stable naphthalene ring requires extreme, sustained heat to undergo complete thermal cracking into elemental oxides.

  • Alkaline Flue Gas Scrubbing (Critical Step): Pass the exhaust gases through an alkaline scrubber system containing Sodium Hydroxide ( NaOH ) or Calcium Hydroxide ( Ca(OH)2​ ). Causality: The combustion of the hydrochloride salt and amine group generates corrosive HCl and toxic NOx​ . The alkaline scrubber neutralizes these gases into harmless salts (e.g., NaCl )[2][3].

  • Validation: Continuously monitor the pH of the scrubber effluent. A stable, neutral-to-alkaline pH validates that the HCl is being successfully captured and neutralized before the exhaust is released into the atmosphere.

Hazardous Waste Processing Workflow

The following diagram illustrates the logical progression of the thermal destruction process, highlighting the critical integration of the afterburner and scrubber systems.

G Start Waste Generation (5-Amino-1-naphthol HCl) Segregation Segregation (Halogenated Organic Waste) Start->Segregation Solvent Dissolution (Combustible Solvent) Segregation->Solvent Prepare for combustion Incineration Primary Incineration (>850°C) Solvent->Incineration Afterburner Afterburner (Complete Combustion) Incineration->Afterburner Volatile organics Scrubber Alkaline Scrubber (Neutralize HCl & NOx) Afterburner->Scrubber Toxic gases (HCl, NOx) Release Clean Exhaust Release Scrubber->Release pH validated

Workflow for the thermal destruction of 5-amino-1-naphthol hydrochloride.

References

  • NextSDS. "5-AMINO-1-NAPHTHOL HYDROCHLORIDE — Chemical Substance Information - NextSDS".
  • LookChem. "5-Amino-1-naphthol Safety Data Sheets(SDS) lookchem".
  • ECHEMI. "91-59-8, 2-Naphthylamine Formula - ECHEMI".

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Handling

Safeguarding Your Research: A Practical Guide to Personal Protective Equipment for 1-Naphthalenol, 5-amino-, hydrochloride

As Senior Application Scientist, my priority is to empower you, our valued researchers and drug development professionals, with the knowledge to conduct your work not only effectively but also safely. This guide provides...

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Author: BenchChem Technical Support Team. Date: April 2026

As Senior Application Scientist, my priority is to empower you, our valued researchers and drug development professionals, with the knowledge to conduct your work not only effectively but also safely. This guide provides an in-depth, practical approach to the selection, use, and disposal of Personal Protective Equipment (PPE) when handling 1-Naphthalenol, 5-amino-, hydrochloride. Our commitment is to your safety, ensuring that every protocol is a self-validating system of protection.

Understanding the Hazard: Why Specific PPE is Crucial

1-Naphthalenol, 5-amino-, hydrochloride belongs to the chemical families of aromatic amines and phenols. Both classes of compounds present significant health hazards. Aromatic amines are known for their potential toxicity, with some being recognized carcinogens, and they can often be absorbed through the skin.[1][2] Phenols are corrosive and can cause severe skin burns and eye damage.[3][4][5] The hydrochloride salt form indicates that the compound is likely a solid, which can pose a respiratory hazard if handled as a dust.

While a specific Safety Data Sheet (SDS) for 1-Naphthalenol, 5-amino-, hydrochloride was not identified in the immediate search, data for the closely related isomer, 4-Amino-1-naphthol hydrochloride, and the parent compound, 5-Amino-1-naphthol, indicate that this chemical should be treated with significant caution.[6][7][8] The available data strongly suggests that 1-Naphthalenol, 5-amino-, hydrochloride is a skin, eye, and respiratory irritant.[6][7][8][9] Therefore, a comprehensive PPE strategy is not merely a recommendation but a necessity.

Core Principles of Protection: A Multi-Layered Approach

Effective protection from chemical hazards relies on the "Hierarchy of Controls," which prioritizes eliminating the hazard at its source. When the hazard cannot be eliminated, the use of PPE is the final and critical line of defense. This guide focuses on the correct implementation of PPE, a mandate under OSHA's 29 CFR 1910.132 standard.[10][11]

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is contingent on the specific laboratory procedure being performed. The following table outlines the minimum recommended PPE for handling 1-Naphthalenol, 5-amino-, hydrochloride in various common laboratory scenarios.

Scenario Eye and Face Protection Hand Protection Body Protection Respiratory Protection
Weighing and preparing solutions (in a fume hood) Chemical safety goggles and a face shieldDouble-gloving with nitrile gloves (or neoprene/butyl rubber for prolonged contact)Fully buttoned lab coatNot generally required if handled in a certified chemical fume hood
Handling dilute solutions (<1%) Chemical safety gogglesNitrile glovesLab coatNot generally required
Potential for splashing (e.g., transferring large volumes) Chemical safety goggles and a face shieldNeoprene or butyl rubber gloves over nitrile glovesChemical-resistant apron over a lab coatNot generally required if performed in a well-ventilated area or fume hood
Cleaning spills Chemical safety goggles and a face shieldHeavy-duty neoprene or butyl rubber glovesChemical-resistant apron or suitAir-purifying respirator with organic vapor/acid gas cartridges and a particulate pre-filter

Procedural Guidance: Donning, Doffing, and Disposal of PPE

The effectiveness of PPE is as much about its correct use as its selection. Follow these step-by-step procedures to ensure your safety.

Donning PPE: A Step-by-Step Protocol
  • Hand Hygiene: Begin by washing your hands thoroughly with soap and water.

  • Lab Coat/Apron: Put on your lab coat, ensuring it is fully buttoned. If the procedure warrants it, don a chemical-resistant apron over the lab coat.

  • Respiratory Protection (if required): If your risk assessment indicates the need for a respirator, perform a seal check to ensure a proper fit.

  • Eye and Face Protection: Put on your chemical safety goggles. If a splash hazard exists, add a face shield over the goggles.

  • Gloves: Don your inner pair of nitrile gloves, followed by the appropriate outer gloves (nitrile, neoprene, or butyl rubber). Ensure the cuffs of the gloves extend over the sleeves of your lab coat.

Doffing PPE: Preventing Contamination

The doffing process is critical to prevent cross-contamination.

  • Gloves: Remove the outer pair of gloves first, peeling them off from the cuff towards the fingertips, turning them inside out. Dispose of them in the designated hazardous waste container. Remove the inner gloves using the same technique.

  • Face Shield and Goggles: Remove the face shield and goggles from the back of your head, avoiding touching the front surfaces.

  • Lab Coat/Apron: Unbutton your lab coat and remove it by rolling it down your arms, keeping the contaminated outer surface away from your body.

  • Respiratory Protection (if used): Remove your respirator from the back.

  • Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan: A Critical Final Step

All disposable PPE used when handling 1-Naphthalenol, 5-amino-, hydrochloride must be considered hazardous waste.

  • Gloves, wipes, and other contaminated disposables: Place in a designated, sealed hazardous waste container.

  • Empty chemical containers: Triple rinse with a suitable solvent (following your institution's waste disposal guidelines), and dispose of the rinsate as hazardous waste. Deface the label on the empty container before disposal in the appropriate solid waste stream.

  • Spill cleanup materials: All materials used to clean a spill of this compound must be collected and disposed of as hazardous waste.[9]

Visualizing Your Safety Workflow

To aid in the decision-making process for PPE selection, the following diagram illustrates a logical workflow based on the nature of the experimental task.

PPE_Selection_Workflow cluster_assessment Hazard Assessment cluster_ppe PPE Selection cluster_actions Required PPE Start Start: Handling 1-Naphthalenol, 5-amino-, hydrochloride Task What is the task? Start->Task Weighing Weighing Solid (in fume hood) Task->Weighing Weighing Solid Dilute Handling Dilute Solution Task->Dilute Dilute Solution Splash Potential for Splash Task->Splash Splash Potential Spill Spill Cleanup Task->Spill Spill PPE_Weighing Goggles, Face Shield, Double Nitrile Gloves, Lab Coat Weighing->PPE_Weighing PPE_Dilute Goggles, Nitrile Gloves, Lab Coat Dilute->PPE_Dilute PPE_Splash Goggles, Face Shield, Neoprene/Butyl Gloves, Chem-Resistant Apron Splash->PPE_Splash PPE_Spill Goggles, Face Shield, Heavy-Duty Gloves, Chem-Resistant Apron, Respirator Spill->PPE_Spill

Caption: PPE selection workflow for handling 1-Naphthalenol, 5-amino-, hydrochloride.

This guide is intended to provide a robust framework for the safe handling of 1-Naphthalenol, 5-amino-, hydrochloride. Always consult your institution's specific safety protocols and the most current Safety Data Sheet available. Your safety is paramount to successful and innovative research.

References

  • Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment. Retrieved from [Link]

  • SafetyCulture. (2025, September 25). PPE Requirements: Standard & Levels. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment - Standards. Retrieved from [Link]

  • Occupational Safety and Health Administration. (n.d.). Personal Protective Equipment - Overview. Retrieved from [Link]

  • Occupational Safety and Health Administration. (2023). Personal Protective Equipment. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 5-Amino-1-naphthol. PubChem. Retrieved from [Link]

  • Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards. Retrieved from [Link]

  • National Institute for Occupational Safety and Health. (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. Retrieved from [Link]

  • National Institute for Occupational Safety and Health. (1981). Occupational Health Guidelines for Chemical Hazards (81-123). Retrieved from [Link]

  • Centers for Disease Control and Prevention. (2024, November 12). Chemical Safety in the Workplace. Retrieved from [Link]

  • National Institute for Occupational Safety and Health. (n.d.). Pocket Guide to Chemical Hazards Introduction. Retrieved from [Link]

  • Australian Government Department of Health. (2015, April 24). 1-Naphthalenol: Human health tier II assessment. Retrieved from [Link]

  • LookChem. (n.d.). 5-Amino-1-naphthol Safety Data Sheets(SDS). Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 1-Naphthol. Retrieved from [Link]

  • NextSDS. (n.d.). 5-AMINO-1-NAPHTHOL HYDROCHLORIDE — Chemical Substance Information. Retrieved from [Link]

  • ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

  • Yale Environmental Health & Safety. (2022, June). Phenol Standard Operating Procedure. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). 1-Naphthalenol, 5-amino-, hydrochloride - Chemical Activity Summary. Retrieved from [Link]

  • ResearchGate. (n.d.). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

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